NITD-349

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of NITD-349

This document provides a comprehensive overview of the mechanism of action for NITD-349, a potent anti-tubercular agent. The information is intended for researchers, scientists, and professionals involved in drug development.

Executive Summary

NITD-349 is a promising anti-tuberculosis drug candidate that exhibits potent bactericidal activity against Mycobacterium tuberculosis (Mtb), including multi-drug resistant (MDR) strains. Its primary mechanism of action is the inhibition of the Mycobacterial membrane protein Large 3 (MmpL3), a crucial transporter protein essential for the biosynthesis of the mycobacterial cell wall. By targeting MmpL3, NITD-349 disrupts the transport of mycolic acids, key components of the unique and protective outer membrane of Mtb, leading to cell death.

Molecular Target and Binding

The molecular target of NITD-349 is MmpL3, a member of the Resistance, Nodulation, and cell Division (RND) superfamily of transporters. MmpL3 is responsible for the translocation of trehalose (B1683222) monomycolate (TMM), a precursor to mycolic acids, across the inner membrane of M. tuberculosis. This process is vital for the formation of the mycobacterial outer membrane, which is essential for the bacterium's survival and virulence.

Structural studies have revealed that NITD-349 binds deep within the central channel of the transmembrane domain of MmpL3.[1][2] This binding induces conformational changes in the protein.[1][2] The interaction is characterized by the clamping of a critical aspartate residue, Asp645, by the amide nitrogen and indole (B1671886) nitrogen of NITD-349.[1] This specific interaction is crucial for the inhibitory effect.

Mechanism of Inhibition

NITD-349 inhibits MmpL3 function by disrupting its proton relay pathway. MmpL3 utilizes the proton motive force to drive the transport of its substrates. The binding of NITD-349 to the central channel obstructs this proton relay system, effectively blocking the translocation of TMM. This mechanism is similar to that of other MmpL3 inhibitors like SQ109. The disruption of the two Asp-Tyr pairs required for proton transport is a key aspect of this inhibition.

Quantitative Analysis of Activity

The inhibitory and bactericidal activity of NITD-349 has been quantified through various in vitro and in vivo studies.

Parameter	Value	Organism/System	Reference
MIC50	23 nM	Mycobacterium tuberculosis H37Rv
MIC Range (MDR Mtb)	0.04 to 0.08 µM	Various MDR Mtb strains
Binding Affinity (Kd)	0.05 µM	MmpL3 protein
In Vivo Efficacy (Acute Murine Model)	0.9-log CFU reduction	Lung tissue (12.5 mg/kg)
In Vivo Efficacy (Acute Murine Model)	3.4-log CFU reduction	Lung tissue (50 mg/kg)
In Vivo Efficacy (Established Infection Model)	2.38-log CFU reduction	Lung tissue (100 mg/kg, 4 weeks)

Experimental Protocols

The MIC of NITD-349 against M. tuberculosis H37Rv and various MDR strains was determined using a microplate-based assay. A standardized inoculum of mycobacterial cells was added to 7H9 broth containing serial dilutions of NITD-349. The plates were incubated at 37°C for a specified period, after which bacterial growth was assessed by measuring optical density at 600 nm or by using a resazurin-based viability assay. The MIC was defined as the lowest concentration of the compound that inhibited visible bacterial growth.

The binding affinity (Kd) of NITD-349 to purified MmpL3 protein was determined using microscale thermophoresis. The MmpL3 protein was labeled with a fluorescent dye. A constant concentration of the labeled protein was mixed with varying concentrations of NITD-349. The samples were loaded into capillaries, and a localized temperature gradient was applied. The movement of the fluorescently labeled protein along the temperature gradient was measured. The change in thermophoresis upon ligand binding was used to calculate the dissociation constant (Kd).

The in vivo efficacy of NITD-349 was evaluated in a murine model of tuberculosis. BALB/c mice were infected with an aerosolized suspension of M. tuberculosis H37Rv. After the establishment of infection, mice were treated with NITD-349 administered orally at various doses. The efficacy of the treatment was assessed by determining the bacterial load (colony-forming units, CFU) in the lungs and spleens of the treated mice compared to a vehicle-treated control group.

Visualizing the Mechanism and Workflow

Caption: Inhibition of MmpL3-mediated TMM transport by NITD-349.

References

• 1. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Rise of Indolcarboxamides: A Technical Guide to a New Class of Antitubercular Agents

A deep dive into the discovery, mechanism of action, and preclinical development of indolcarboxamide-based MmpL3 inhibitors for the treatment of tuberculosis.

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) poses a significant threat to global health, creating an urgent need for novel antitubercular agents with new mechanisms of action.[1][2] This technical guide details the discovery and development of indolcarboxamides, a promising class of bactericidal agents that have demonstrated potent activity against both drug-sensitive and drug-resistant Mtb isolates.[1][2] Through a comprehensive review of preclinical data, this document provides researchers, scientists, and drug development professionals with an in-depth understanding of the core attributes of these compounds, from their molecular target to their in vivo efficacy.

The journey of indolcarboxamides began with high-throughput phenotypic screening of large compound libraries to identify novel inhibitors of Mtb growth.[3] This unbiased approach led to the identification of an indole-2-carboxamide scaffold with promising antitubercular activity. Subsequent structure-activity relationship (SAR) studies focused on optimizing the potency, metabolic stability, and pharmacokinetic properties of this initial hit, leading to the development of preclinical candidates such as NITD-304 and NITD-349.

A critical breakthrough in the development of indolcarboxamides was the identification of their molecular target: the Mycobacterium tuberculosis membrane protein Large 3 (MmpL3). MmpL3 is an essential transporter responsible for shuttling trehalose (B1683222) monomycolate (TMM), a key precursor for mycolic acid biosynthesis, across the mycobacterial inner membrane. By inhibiting MmpL3, indolcarboxamides disrupt the formation of the mycobacterial cell wall, leading to cell death. This novel mechanism of action makes them effective against Mtb strains resistant to current first- and second-line drugs.

This guide will summarize the key quantitative data, detail the experimental protocols used to characterize these compounds, and provide visual representations of the underlying biological pathways and experimental workflows.

Quantitative Data Summary

The following tables provide a consolidated overview of the in vitro activity, cytotoxicity, and pharmacokinetic parameters of key indolcarboxamide analogs.

Table 1: In Vitro Antitubercular Activity of Indolcarboxamides

Compound	Mtb H37Rv MIC₅₀ (nM)	Mtb H37Rv MIC (μM)	MDR & XDR Mtb Strains MIC₉₉ (μM)
NITD-304	15	0.015	≤ 0.08
NITD-349	23	0.023	≤ 0.08
Isoniazid	330	-	-
PA-824	400	-	-
TMC207	50	-	-

Table 2: Cytotoxicity and Selectivity of Lead Indolcarboxamides

Compound	Cytotoxicity (Vero cells) IC₅₀ (μM)	Selectivity Index (SI = IC₅₀ / MIC₅₀)
NITD-304	> 64	> 4267
NITD-349	> 64	> 2783

Table 3: In Vivo Pharmacokinetic Parameters of Lead Indolcarboxamides in Mice

Compound	Dose (mg/kg)	Route	Cmax (μg/mL)	Tmax (h)	Half-life (h)	Oral Bioavailability (%)
NITD-304	25	Oral	-	-	4.5 - 6	51 - 53
NITD-349	25	Oral	-	-	4.5 - 6	51 - 53
NITD-304	5	IV	-	-	-	-
NITD-349	5	IV	-	-	-	-

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the development of indolcarboxamide antitubercular agents.

Minimum Inhibitory Concentration (MIC) Assay

The in vitro potency of the indolcarboxamides was determined using a whole-cell phenotypic screen against Mycobacterium tuberculosis H37Rv.

• Culture Preparation: Mtb H37Rv is grown in Middlebrook 7H9 broth supplemented with 10% oleic acid-albumin-dextrose-catalase (OADC) and 0.05% Tween 80 to mid-log phase.

• Compound Preparation: Compounds are serially diluted in a 96-well microtiter plate.

• Inoculation: The Mtb culture is diluted and added to each well to a final density of approximately 5 x 10⁴ CFU/mL.

• Incubation: Plates are incubated at 37°C for 7 days.

• Readout: Bacterial growth is measured by adding a resazurin (B115843) solution and measuring the fluorescence, or by visual inspection for a color change from blue to pink. The MIC is defined as the lowest concentration of the compound that prevents this color change.

iniBAC Promoter Induction Assay (Luciferase Reporter Assay)

This assay was used to investigate the mechanism of action of indolcarboxamides by measuring the induction of the iniBAC promoter, which is known to be upregulated in response to cell wall stress.

• Reporter Strain: Mycobacterium bovis BCG containing a plasmid with the iniBAC promoter fused to a luciferase reporter gene is used.

• Culture and Treatment: The reporter strain is grown to mid-log phase and then exposed to different concentrations of the test compounds.

• Luciferase Assay: After a defined incubation period (e.g., 24 or 48 hours), the luciferase substrate (luciferin) is added to the cultures.

• Measurement: The resulting luminescence is measured using a luminometer. The fold induction is calculated by normalizing the relative light units (RLU) of the treated sample to that of an untreated control.

Mycobacterial Lipid Profiling by Thin-Layer Chromatography (TLC)

This method was employed to analyze the effect of indolcarboxamides on the lipid composition of Mtb, specifically the transport of trehalose monomycolate (TMM).

• Metabolic Labeling: Mtb cultures are grown in the presence of a radiolabeled precursor, such as [¹⁴C]acetic acid, to label the mycolic acids.

• Drug Treatment: The labeled cultures are treated with the indolcarboxamide compounds at concentrations above their MIC.

• Lipid Extraction: Lipids are extracted from the mycobacterial cells using a mixture of chloroform (B151607) and methanol.

• TLC Analysis: The extracted lipids are spotted onto a TLC plate and separated using a specific solvent system (e.g., chloroform:methanol:water).

• Visualization: The radiolabeled lipid species are visualized by autoradiography. The accumulation of TMM and a corresponding decrease in trehalose dimycolate (TDM) are indicative of MmpL3 inhibition.

Intracellular Killing Assay

This assay assesses the ability of the compounds to kill Mtb residing within macrophages.

• Cell Culture: A human monocyte cell line (e.g., THP-1) is differentiated into macrophages.

• Infection: The macrophages are infected with Mtb H37Rv.

• Compound Treatment: The infected cells are treated with serial dilutions of the indolcarboxamide compounds.

• Lysis and Plating: After a set incubation period, the macrophages are lysed to release the intracellular bacteria. The lysate is then serially diluted and plated on Middlebrook 7H11 agar (B569324).

• CFU Enumeration: After incubation for 3-4 weeks, the number of colony-forming units (CFUs) is counted to determine the intracellular bacterial load.

In Vivo Efficacy in a Mouse Model of Tuberculosis

The efficacy of lead indolcarboxamides was evaluated in both acute and chronic mouse models of Mtb infection.

• Infection Model: BALB/c mice are infected with a low-dose aerosol of Mtb H37Rv to establish a pulmonary infection.

• Treatment: Treatment with the investigational compounds, standard drugs (e.g., isoniazid, rifampicin), or vehicle control is initiated at a specified time point post-infection (e.g., for an acute model, treatment may start the day after infection; for a chronic model, treatment may start several weeks post-infection).

• Drug Administration: Compounds are typically administered orally once daily for a defined period (e.g., 4 weeks).

• Endpoint Analysis: At the end of the treatment period, mice are euthanized, and their lungs and spleens are harvested. The organs are homogenized, and serial dilutions are plated on Middlebrook 7H11 agar to determine the bacterial load (CFU).

Visualizations

The following diagrams illustrate the key pathways and workflows involved in the discovery and development of indolcarboxamide antitubercular agents.

Caption: Mechanism of action of indolcarboxamides targeting MmpL3.

Caption: Indolcarboxamide drug discovery and development workflow.

Conclusion

The discovery and development of indolcarboxamides represent a significant advancement in the fight against tuberculosis. Their novel mechanism of action, potent bactericidal activity against both drug-sensitive and resistant Mtb strains, and favorable preclinical profiles make them a promising new class of antitubercular agents. The lead candidates, NITD-304 and NITD-349, have demonstrated a desirable therapeutic window, justifying their continued development for potential inclusion in future combination therapies for tuberculosis. This technical guide provides a comprehensive overview of the key data and methodologies that have underpinned the progression of this important new class of anti-TB drugs.

References

• 1. Analysis of the Lipid Composition of Mycobacteria by Thin Layer Chromatography [jove.com]
• 2. Characterization of the Mycobacterium tuberculosis iniBAC Promoter, a Promoter That Responds to Cell Wall Biosynthesis Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]

The Role of NITD-349 in the Inhibition of Mycolic Acid Transport: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of multidrug-resistant strains of Mycobacterium tuberculosis (Mtb) necessitates the development of novel therapeutics with unique mechanisms of action. One of the most promising new drug targets is the mycobacterial membrane protein Large 3 (MmpL3), an essential transporter responsible for the translocation of trehalose (B1683222) monomycolate (TMM), a key precursor of mycolic acids, across the inner membrane. This technical guide provides an in-depth analysis of NITD-349, a potent indolcarboxamide inhibitor of MmpL3. We will explore its mechanism of action, present key quantitative data, detail relevant experimental protocols, and visualize the underlying biological and experimental workflows.

Introduction to MmpL3 and Mycolic Acid Transport

The cell wall of Mycobacterium tuberculosis is a complex and unique structure, critical for its survival, virulence, and intrinsic resistance to many antibiotics. A major component of this cell wall is mycolic acids, which are long-chain fatty acids that form a waxy, impermeable outer layer. The biosynthesis and transport of these mycolic acids are complex processes and represent attractive targets for new anti-tubercular drugs.

MmpL3, a member of the Resistance-Nodulation-Division (RND) superfamily of transporters, plays a pivotal role in this process. It functions as a flippase, translocating TMM from its site of synthesis in the cytoplasm to the periplasmic space.[1][2][3] This translocation is dependent on the proton motive force (PMF).[4][5] Once in the periplasm, TMM is further processed and incorporated into the cell wall as trehalose dimycolate (TDM) and mycolyl-arabinogalactan-peptidoglycan complex. Inhibition of MmpL3 disrupts this essential pathway, leading to the accumulation of TMM in the cytoplasm, a halt in cell wall synthesis, and ultimately, bacterial death.[4][6]

NITD-349: A Potent MmpL3 Inhibitor

NITD-349 is a member of the indolcarboxamide class of compounds that has demonstrated potent bactericidal activity against both drug-sensitive and multidrug-resistant strains of Mtb.[7] Genetic and lipid profiling studies have confirmed that its primary target is MmpL3.[7]

Mechanism of Action

NITD-349 directly binds to the MmpL3 transporter.[8][9] Structural studies have revealed that NITD-349 binds deep within the central transmembrane channel of MmpL3.[10][11] This binding is stabilized by hydrogen bonds between the amide and indole (B1671886) nitrogens of NITD-349 and the conserved Asp645 residue of MmpL3.[10][12] This interaction is thought to disrupt the proton relay pathway, thereby blocking the proton motive force required for TMM translocation.[10][11][12] By inhibiting MmpL3, NITD-349 effectively prevents the export of TMM, leading to a compromised cell wall and bacterial cell death.[6]

Quantitative Data Summary

The following table summarizes the key quantitative data for NITD-349 and its interaction with MmpL3.

Parameter	Value	Organism/System	Reference
MIC50	23 nM	Mycobacterium tuberculosis H37Rv	[13]
MIC	0.04 - 0.08 µM	Multidrug-Resistant Mtb Strains	[13]
Binding Affinity (Kd)	0.05 µM	MmpL3	[14]
CC50 (Cytotoxicity)	>20 µM	[15]
hERG Inhibition (IC50)	>30 µM	[15]

Experimental Protocols

This section details the methodologies for key experiments used to characterize NITD-349's activity.

Determination of Minimum Inhibitory Concentration (MIC)

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Protocol:

• Prepare a stock solution of NITD-349 in dimethyl sulfoxide (B87167) (DMSO).

• In a 384-well plate, perform serial dilutions of NITD-349 in 7H9 broth.[16]

• Inoculate each well with a diluted culture of M. tuberculosis (e.g., H37Rv) to a final optical density at 590 nm (OD590) of approximately 0.02.[16]

• Include positive (no drug) and negative (no bacteria) controls.

• Seal the plates and incubate at 37°C for 5-7 days.[16]

• Determine the MIC by measuring the fluorescence of a reporter strain (e.g., expressing mCherry or DsRed) or by visual inspection for bacterial growth.[16] The MIC is defined as the minimum concentration required to inhibit 50% of H37Rv growth or 99% of growth in MDR clinical isolates.[13]

Kill Kinetic Analysis

Principle: This assay determines the rate at which an antimicrobial agent kills a bacterial population over time.

Protocol:

• Inoculate a culture of M. tuberculosis H37Rv into Middlebrook 7H9 medium to a specific starting OD600 (e.g., 0.001, 0.01, or 0.1).[17][18]

• Add varying concentrations of NITD-349 to the cultures. Include a DMSO-only control.

• Incubate the cultures at 37°C.

• At various time points (e.g., 0, 1, 3, 5, 7, 14, and 21 days), collect aliquots from each culture.

• Perform serial dilutions of the aliquots and plate them on Middlebrook 7H11 agar (B569324) plates.[13]

• Incubate the plates for 3-4 weeks at 37°C.[17]

• Count the number of colony-forming units (CFU) to determine the viable bacterial count at each time point.

MmpL3 Flippase Activity Assay (Spheroplast-based)

Principle: This assay directly measures the ability of MmpL3 to flip a fluorescently labeled lipid analogue across the inner membrane of mycobacterial spheroplasts.

Protocol:

• Generate spheroplasts from M. smegmatis expressing MmpL3.

• Label the spheroplasts with a fluorescently labeled TMM analogue.

• Treat the labeled spheroplasts with the test compound (e.g., NITD-349) or a vehicle control.

• Monitor the change in fluorescence over time. A decrease in fluorescence indicates the flipping of the labeled lipid from the outer to the inner leaflet of the membrane.[1]

• The rate of fluorescence decay is used to determine the flippase activity of MmpL3.

Competitive Binding Assay

Principle: This assay determines if a test compound directly binds to MmpL3 by measuring its ability to displace a fluorescently labeled MmpL3 inhibitor probe.

Protocol:

• Use a whole-cell Mycobacterium smegmatis strain overexpressing M. tuberculosis MmpL3.[19]

• Incubate the cells with a fluorescent probe that is a known MmpL3 inhibitor (e.g., North 114, a TAMRA-labeled NITD analogue).[19]

• Add increasing concentrations of the test compound (NITD-349) and measure the displacement of the fluorescent probe by monitoring the decrease in fluorescence.[19]

• Include positive (unlabeled known MmpL3 inhibitor) and negative (a drug with a different target) controls.[19]

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of NITD-349 inhibition of MmpL3-mediated TMM transport.

Experimental Workflow: Kill Kinetic Analysis

Caption: Workflow for determining the kill kinetics of NITD-349.

Logical Relationship: Target Validation

Caption: Logical flow for the validation of MmpL3 as the target of NITD-349.

Conclusion

NITD-349 represents a promising preclinical candidate for the treatment of tuberculosis, including multidrug-resistant infections. Its potent and specific inhibition of MmpL3, a crucial component of the mycolic acid transport machinery, underscores the value of targeting novel pathways in anti-tubercular drug discovery. The data and protocols presented in this guide provide a comprehensive overview for researchers and drug developers working on MmpL3 inhibitors and the broader field of mycobacterial cell wall biosynthesis. Further optimization and clinical development of indolcarboxamides like NITD-349 could lead to a new generation of effective therapies to combat the global threat of tuberculosis.

References

• 1. Molecular Mechanisms of MmpL3 Function and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HC2091 Kills Mycobacterium tuberculosis by Targeting the MmpL3 Mycolic Acid Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. journals.asm.org [journals.asm.org]
• 6. What are MmpL3 inhibitors and how do they work? [synapse.patsnap.com]
• 7. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The pathogenic mechanism of Mycobacterium tuberculosis: implication for new drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Identification of New MmpL3 Inhibitors by Untargeted and Targeted Mutant Screens Defines MmpL3 Domains with Differential Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Early-Stage Research on the Bactericidal Effects of NITD-349: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the early-stage research on the bactericidal properties of NITD-349, a promising anti-tubercular agent. The information presented is collated from key studies and is intended to offer a comprehensive resource for researchers in the field of tuberculosis drug discovery.

Core Findings and Data Presentation

NITD-349, an indolcarboxamide, has demonstrated potent bactericidal activity against Mycobacterium tuberculosis. Its primary target is the essential mycobacterial membrane protein Large 3 (MmpL3), which is crucial for the transport of trehalose (B1683222) monomycolate, a vital component of the mycobacterial cell wall.[1][2][3]

Efficacy and Potency

The bactericidal activity of NITD-349 is both concentration- and time-dependent.[4][5] Key quantitative metrics from in vitro studies are summarized in the tables below.

Table 1: In Vitro Activity of NITD-349 against Mycobacterium tuberculosis

Metric	Value	Notes
MIC₅₀	23 nM	Against virulent M. tuberculosis H37Rv.
MIC₅₀	56 ± 22 nM	Determined in a separate study with bacteria inoculated at an OD of 0.02 and incubated for 5 days.
IC₉₀	84 ± 17 nM
MBC	125 nM	Minimum bactericidal concentration, defined as the lowest concentration giving a 3-log kill within 21 days. Complete sterilization of low-density cultures was observed within 7 days at this concentration.
Activity against MDR-TB	MIC range: 0.04 to 0.08 µM	Demonstrates efficacy against various multidrug-resistant M. tuberculosis strains.

Inoculum-Dependent Bactericidal Activity

A critical finding in the early-stage research is the inoculum-dependent nature of NITD-349's bactericidal activity. While highly effective against low-density bacterial cultures, its killing efficacy is reduced at higher bacterial inocula. This phenomenon is hypothesized to be related to the 'growth productivity' theory, where bacteria at higher densities enter a stationary phase more rapidly, and NITD-349 is less effective against non-replicating bacteria.

Table 2: Kill Kinetics of NITD-349 at Different Inocula

Inoculum (OD₆₀₀)	Outcome
0.001	Rapid and complete sterilization of the culture within 7 days at 125 nM.
0.01	Reduced bactericidal activity compared to lower inocula.
0.1	Significantly diminished bactericidal effect.

Synergistic Effects with Isoniazid (B1672263)

To address the inoculum-dependent effect and the potential for resistance, studies have explored the combination of NITD-349 with isoniazid (INH), a first-line anti-tuberculosis drug that also targets mycolic acid synthesis.

Table 3: Efficacy of NITD-349 in Combination with Isoniazid (INH)

Combination	Key Findings
NITD-349 + INH	Increased rate of kill by approximately 1-log over the first 7 days compared to NITD-349 alone.
Prevented the emergence of resistant mutants, even at higher inocula.
The combination could be clinically useful.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following sections outline the key experimental protocols used in the cited research.

Bacterial Strains and Culture Conditions

• Bacterial Strain: Mycobacterium tuberculosis H37Rv was the primary strain used in these studies.

• Growth Medium: Bacteria were cultured in Middlebrook 7H9 medium supplemented with 10% v/v Middlebrook OADC (oleic acid, albumin, dextrose, catalase) and 0.05% w/v Tween 80.

• Solid Medium: For enumerating colony-forming units (CFUs), Middlebrook 7H10 medium with 10% v/v OADC was used.

• Incubation: Cultures were incubated at 37°C.

Kill Kinetic Assays

• Inoculum Preparation: M. tuberculosis cultures were grown to a specific optical density (OD₆₀₀).

• Drug Exposure: The bacterial culture was diluted to the desired starting inoculum (e.g., theoretical OD₆₀₀ of 0.001, 0.01, or 0.1) in fresh medium containing various concentrations of NITD-349. A DMSO control was included, with the final DMSO concentration in all cultures being 1%. For combination studies, 5 µM INH was added.

• Sampling and Plating: At specified time points (e.g., daily or every few days), aliquots were taken from each culture.

• CFU Determination: Ten-fold serial dilutions of the samples were plated on Middlebrook 7H10 agar (B569324) plates.

• Incubation and Counting: Plates were incubated for 3-4 weeks at 37°C, after which the number of colonies was counted to determine the viable bacteria (CFU/mL).

Determination of MIC and MBC

• MIC (Minimum Inhibitory Concentration): Standard broth microdilution methods were employed to determine the MIC.

• MBC (Minimum Bactericidal Concentration): The MBC was defined as the lowest concentration of NITD-349 that resulted in a 3-log₁₀ reduction in CFU/mL within 21 days of incubation.

Visualizations

Mechanism of Action: Inhibition of MmpL3

NITD-349 targets the MmpL3 protein, a critical transporter in the cell wall synthesis pathway of Mycobacterium tuberculosis. The following diagram illustrates the proposed mechanism of inhibition.

References

• 1. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

In Vitro Potency of NITD-349 Against Mycobacterium tuberculosis H37Rv: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro potency of NITD-349, a promising anti-tubercular agent, against the virulent Mycobacterium tuberculosis H37Rv strain. This document details the quantitative inhibitory data, the experimental protocols for its determination, and the compound's mechanism of action.

Quantitative Potency of NITD-349

NITD-349 demonstrates highly potent activity against M. tuberculosis H37Rv. Its efficacy has been quantified through various in vitro assays, with the key metrics summarized in the table below.

Metric	Value	Organism	Notes
MIC₅₀	23 nM	M. tuberculosis H37Rv	Minimum inhibitory concentration required to inhibit 50% of bacterial growth.[1][2][3]
MIC Range (MDR-TB)	0.04 - 0.08 µM	Multidrug-resistant M. tuberculosis clinical isolates	Demonstrates potent activity against various drug-resistant strains.[1]
Bactericidal Activity	Concentration- and time-dependent	M. tuberculosis H37Rv	Achieves a 3- to 4-log reduction in colony-forming units (CFU) within 3 days of treatment.[1] The bactericidal activity is noted to be inoculum-dependent.
MBC	125 nM	M. tuberculosis H37Rv	Minimum bactericidal concentration, achieving culture sterilization within 7 days at this concentration.

Mechanism of Action

NITD-349 is an inhibitor of the mycobacterial membrane protein Large 3 (MmpL3), which is essential for the biosynthesis of the mycobacterial cell wall. MmpL3 is responsible for the transport of trehalose (B1683222) monomycolate, a crucial component of the cell wall. Structural analysis has revealed that NITD-349 binds deep within the central channel of the MmpL3 transmembrane domain. This binding event targets the proton relay pathway, effectively blocking the transporter's function and leading to bacterial cell death.

Experimental Protocols

The in vitro potency of NITD-349 against M. tuberculosis H37Rv is typically determined using the Microplate Alamar Blue Assay (MABA). This colorimetric assay provides a quantitative measure of bacterial viability.

Microplate Alamar Blue Assay (MABA) Protocol

This protocol is a synthesized representation of standard MABA procedures for determining the Minimum Inhibitory Concentration (MIC) of compounds against M. tuberculosis.

Materials:

• Mycobacterium tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

• 96-well microplates

• NITD-349 stock solution (in DMSO)

• Alamar Blue reagent

• 10% Tween 80

• Plate reader (for fluorescence or absorbance)

• Parafilm

Procedure:

• Inoculum Preparation:

  • Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase.

  • Adjust the bacterial suspension to a desired optical density (OD) at 600 nm, which corresponds to a known colony-forming unit (CFU) concentration (e.g., ~5 x 10⁷ CFU/ml).

  • Dilute the inoculum to the final desired concentration for the assay (e.g., 5 x 10⁴ CFUs per well).

• Compound Dilution:

  • Perform serial twofold dilutions of the NITD-349 stock solution in Middlebrook 7H9 broth directly in the 96-well plates to achieve the desired final concentrations.

• Inoculation:

  • Add 100 µL of the prepared M. tuberculosis inoculum to each well containing the diluted compound. The final volume in each well should be 200 µL.

  • Include control wells:

    • Drug-free control (inoculum only)

    • Medium-only control (sterility)

• Incubation:

  • Seal the plates with Parafilm to prevent evaporation and contamination.

  • Incubate the plates at 37°C for 5-7 days.

• Alamar Blue Addition:

  • After the initial incubation period, add 50 µL of a freshly prepared 1:1 mixture of Alamar Blue reagent and 10% Tween 80 to a control well (inoculum-only).

  • Reincubate the plates at 37°C for 24 hours.

• Reading Results:

  • Observe the color change in the control well. A change from blue to pink indicates bacterial growth.

  • If the control well has turned pink, add the Alamar Blue mixture to all other wells.

  • Incubate for an additional 24 hours.

  • The MIC is defined as the lowest concentration of NITD-349 that prevents the color change from blue to pink. Results can be read visually or with a plate reader.

Visualizations

Experimental Workflow for MIC Determination

The following diagram illustrates the key steps in determining the Minimum Inhibitory Concentration (MIC) of NITD-349 using the Microplate Alamar Blue Assay (MABA).

Caption: Workflow for determining the MIC of NITD-349 via MABA.

Simplified Mechanism of Action of NITD-349

This diagram illustrates the inhibitory action of NITD-349 on the MmpL3 transporter in M. tuberculosis.

Caption: Inhibition of MmpL3-mediated transport by NITD-349.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cenmed.com [cenmed.com]
• 3. medchemexpress.com [medchemexpress.com]

Foundational Studies on NITD-349 and Mycobacterial Cell Wall Synthesis: A Technical Guide

This technical guide provides an in-depth overview of the foundational research on NITD-349, a potent anti-tubercular agent, and its mechanism of action targeting mycobacterial cell wall synthesis. The information is curated for researchers, scientists, and drug development professionals, presenting key data, experimental methodologies, and the underlying biochemical pathways.

Introduction: The Emergence of NITD-349

The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of novel therapeutics with new mechanisms of action.[1][2][3] The indolcarboxamide NITD-349 has emerged as a promising preclinical candidate, demonstrating potent bactericidal activity against both drug-sensitive and resistant Mtb strains.[3][4] Foundational studies have identified its molecular target as the Mycobacterial Membrane Protein Large 3 (MmpL3), a critical transporter in the biosynthesis of the unique and complex mycobacterial cell wall.[1][2][3][5]

Mechanism of Action: Inhibition of the MmpL3 Transporter

MmpL3 is an essential protein responsible for the transport of trehalose (B1683222) monomycolate (TMM), a key precursor of mycolic acids, from the cytoplasm to the periplasmic space.[5] Mycolic acids are long-chain fatty acids that form the outer layer of the mycobacterial cell wall, rendering it impermeable and resistant to many antibiotics.[6]

NITD-349 exerts its bactericidal effect by directly inhibiting the function of MmpL3.[7] Structural and biochemical studies have revealed that NITD-349 binds deep within the central transmembrane channel of MmpL3.[1][2] This binding event induces conformational changes in the protein and targets the proton relay pathway, which is essential for the transporter's activity.[1][2] By disrupting the proton motive force that MmpL3 utilizes for TMM translocation, NITD-349 effectively halts the synthesis of the mycolic acid layer, leading to cell death.[8]

Caption: Mechanism of NITD-349 inhibition of MmpL3-mediated TMM transport.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of NITD-349.

Table 1: In Vitro Activity of NITD-349

Parameter	Value	Organism/System	Reference
MIC₅₀	23 nM	M. tuberculosis H37Rv	[4]
MIC	0.04 - 0.08 µM	Various MDR Mtb strains	[4]
MBC	125 nM	M. tuberculosis	[9][10][11]
Binding Affinity (Kd)	0.05 µM	MmpL3 Protein	[8]
Cytotoxicity (CC₅₀)	>20 µM	Mammalian cells	[12]
Selectivity Index	>1000	(CC₅₀ / MIC₅₀)	[12]

Table 2: In Vivo Efficacy of NITD-349 in Mouse Models

Mouse Model	Dose (mg/kg)	Result (CFU Reduction in Lungs)	Reference
Acute Infection	12.5	0.9-log	[4]
Acute Infection	50	3.4-log	[4]
Chronic Infection	100	2.38-log (after 4 weeks)	[4][12]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon foundational research. Below are outlines of key experimental protocols used in the study of NITD-349.

This assay determines the lowest concentration of a drug that inhibits the visible growth of a microorganism.

• Principle: M. tuberculosis is cultured in a liquid medium containing serial dilutions of NITD-349. Growth inhibition is measured after a defined incubation period.

• Methodology Outline:

  • Prepare a twofold serial dilution of NITD-349 in a 96-well microtiter plate using a suitable broth medium (e.g., Middlebrook 7H9).

  • Inoculate each well with a standardized suspension of M. tuberculosis (e.g., H37Rv strain).

  • Incubate the plates at 37°C for a specified period (e.g., 5-10 days).

  • Determine the MIC, defined as the lowest drug concentration that inhibits growth by a certain percentage (e.g., 50% or 99%) compared to a drug-free control, often assessed by visual inspection or by measuring optical density.[4]

This assay measures the time- and concentration-dependent killing of bacteria by an antimicrobial agent.

• Principle: Bacteria are exposed to the drug at various concentrations over time. The number of viable bacteria (colony-forming units, CFUs) is enumerated at different time points.

• Methodology Outline:

  • Inoculate flasks of culture medium containing different concentrations of NITD-349 (often multiples of the MIC) with a standardized bacterial culture.

  • Incubate the cultures at 37°C.

  • At various time points (e.g., 0, 1, 3, 7, 14 days), withdraw aliquots from each culture.

  • Prepare tenfold serial dilutions of the aliquots and plate them on agar (B569324) medium (e.g., Middlebrook 7H10).

  • Incubate the plates for 3-4 weeks at 37°C until colonies are visible.

  • Count the CFUs to determine the number of viable bacteria at each time point and concentration.[9][10][11] A significant reduction in CFU over time indicates bactericidal activity.

Caption: General workflow for a kill kinetic (bactericidal activity) assay.

This assay confirms the direct interaction between NITD-349 and its target protein, MmpL3.

• Principle: A fluorescent probe known to bind MmpL3 is used. The ability of a test compound (NITD-349) to displace this probe is measured, indicating that they compete for the same or an overlapping binding site.

• Methodology Outline:

  • A fluorescent probe, such as North 114 (an analogue of the NITD series linked to a fluorophore), is incubated with purified MmpL3 protein or membrane preparations containing MmpL3.[5][7]

  • The baseline fluorescence signal, corresponding to the bound probe, is measured.

  • Increasing concentrations of NITD-349 are added to the mixture.

  • If NITD-349 binds to MmpL3, it will displace the fluorescent probe, leading to a concentration-dependent decrease in the fluorescence signal.[5][7]

  • This displacement confirms a direct binding interaction between NITD-349 and MmpL3.

Caption: Logical flow of an MmpL3 competitive binding assay.

Resistance and Synergistic Interactions

• Resistance: As with many antimicrobials, resistance to NITD-349 can arise. Studies have shown that mutations in the mmpL3 gene are a primary mechanism of resistance to NITD-349 and other MmpL3 inhibitors.[13]

• Inoculum Effect: The bactericidal activity of NITD-349 has been shown to be inoculum-dependent, with reduced efficacy observed at higher bacterial densities.[9][10][14]

• Synergy with Isoniazid (INH): Combination therapy is a cornerstone of tuberculosis treatment. Since INH targets mycolic acid synthesis at a different step (inhibiting InhA), it is hypothesized to work synergistically with MmpL3 inhibitors.[10][14] Studies confirm that combining NITD-349 with INH leads to an increased kill rate and, importantly, prevents the emergence of resistant mutants, even at higher bacterial inocula.[9][10][14]

Conclusion

Foundational studies have firmly established NITD-349 as a potent inhibitor of the essential mycobacterial transporter MmpL3. Its mechanism of action—disrupting the proton motive force to block the export of TMM—is well-supported by structural, biochemical, and genetic evidence.[1][3][8] With strong bactericidal activity against drug-sensitive and MDR strains, favorable pharmacokinetic properties, and a promising safety profile, NITD-349 represents a significant advance in the search for new anti-tubercular drugs.[3][4] Further development, particularly in combination regimens, holds considerable promise for improving the treatment of tuberculosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. journals.asm.org [journals.asm.org]
• 6. Chemical Synthesis of Cell Wall Constituents of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor | SEATRAC [seatrac.uw.edu]

NITD-349: A Technical Guide to a Promising Anti-Tuberculosis Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

NITD-349, an indolcarboxamide derivative, has emerged as a potent preclinical candidate for the treatment of tuberculosis, including multidrug-resistant strains. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of NITD-349. It details the compound's mechanism of action as an inhibitor of the essential mycobacterial membrane protein MmpL3, crucial for cell wall biosynthesis. This guide also includes a plausible synthetic route, summaries of key quantitative data, and detailed experimental protocols for the evaluation of its antimycobacterial properties.

Chemical Structure and Properties

NITD-349, with the chemical name N-(4,4-dimethylcyclohexyl)-4,6-difluoro-1H-indole-2-carboxamide, is a member of the indolcarboxamide class of compounds.[1] Its structure is characterized by a difluorinated indole (B1671886) core linked via an amide bond to a dimethylcyclohexyl moiety.

Table 1: Physicochemical Properties of NITD-349

Property	Value	Reference
CAS Number	1473450-62-2	[2]
Molecular Formula	C₁₇H₂₀F₂N₂O	[2]
Molecular Weight	306.35 g/mol	[2]
Appearance	Solid	[2]

Mechanism of Action: Targeting MmpL3

NITD-349 exerts its potent bactericidal activity by targeting the Mycobacterium tuberculosis membrane protein MmpL3.[2][3] MmpL3 is an essential transporter responsible for translocating trehalose (B1683222) monomycolate (TMM), a key precursor for mycolic acids, from the cytoplasm to the periplasmic space for the construction of the mycobacterial cell wall.[4][5]

The inhibitory action of NITD-349 is highly specific. It binds deep within the central transmembrane channel of MmpL3, inducing conformational changes in the protein.[4][6] This binding disrupts a critical proton relay pathway necessary for the transport function of MmpL3.[4][6] Specifically, the amide and indole nitrogens of NITD-349 interact with and "clamp" the residue Asp645, effectively blocking the proton motive force that drives TMM export.[4][6]

Mechanism of MmpL3 Inhibition by NITD-349.

Biological Activity and Efficacy

NITD-349 demonstrates potent activity against both replicating and intramacrophage M. tuberculosis, including multidrug-resistant (MDR) strains.[2]

Table 2: In Vitro Activity of NITD-349

Parameter	Organism/Strain	Value	Reference
MIC₅₀	M. tuberculosis H37Rv	23 nM	[2][3]
MIC Range	MDR M. tuberculosis strains	0.04 - 0.08 µM	[2]
Binding Affinity (Kd)	MmpL3	0.05 µM	[7]

In vivo studies have confirmed the efficacy of NITD-349 in murine models of both acute and chronic tuberculosis infection.[2]

Table 3: In Vivo Efficacy of NITD-349 in an Acute Murine Model

Dosage (mg/kg)	Treatment Duration	Log CFU Reduction in Lung Tissue	Reference
12.5	4 weeks	0.9	[2]
50	4 weeks	3.4	[2]
100	4 weeks	2.38	[2]

Studies have also shown that the bactericidal activity of NITD-349 is inoculum-dependent, with higher efficacy observed in low-density cultures.[5] Combination therapy with isoniazid, another anti-tubercular agent that targets mycolic acid synthesis, has been shown to increase the kill rate and prevent the emergence of resistant mutants.[5][8]

Pharmacokinetic Properties

NITD-349 exhibits favorable pharmacokinetic profiles in various animal models, supporting its potential for oral administration.[1][2]

Table 4: Pharmacokinetic Parameters of NITD-349

Parameter	Species	Value	Reference
Oral Bioavailability	Mouse	51-53%	[9]
Metabolic Clearance	Mouse and Human Hepatic Microsomes	Moderate	[2]
Half-life	Mouse	4.5 - 6 hours	[9]

Experimental Protocols

Proposed Synthesis of NITD-349

While a detailed, step-by-step synthesis is not publicly available, a plausible synthetic route for N-(4,4-dimethylcyclohexyl)-4,6-difluoro-1H-indole-2-carboxamide can be derived from general methods for indole-2-carboxamide synthesis.[6]

Proposed Synthetic Workflow for NITD-349.

Methodology:

• Fischer Indole Synthesis: Reacting an appropriate arylhydrazine with ethyl pyruvate in the presence of a catalytic amount of p-toluenesulfonic acid (pTsOH) in ethanol (B145695) under reflux conditions would yield ethyl 4,6-difluoro-1H-indole-2-carboxylate.[6]

• Saponification: The resulting ester is then hydrolyzed to the corresponding carboxylic acid, 4,6-difluoro-1H-indole-2-carboxylic acid, using a base such as sodium hydroxide (B78521) in ethanol under reflux.[6]

• Amide Coupling: Finally, the carboxylic acid is coupled with 4,4-dimethylcyclohexylamine using standard peptide coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (B28879) (DMAP) in a solvent such as dichloromethane (B109758) to afford the final product, NITD-349.[6]

Determination of Minimum Inhibitory Concentration (MIC)

Protocol:

• Mycobacterium tuberculosis H37Rv is cultured in Middlebrook 7H9 broth supplemented with OADC.

• The bacterial culture is diluted to a starting optical density (OD) of 0.02.

• Serial dilutions of NITD-349 (from a 10 mM stock in DMSO) are prepared in the culture medium.

• The bacterial suspension is added to the wells of a microplate containing the different concentrations of NITD-349.

• The plates are incubated for 5 days.

• The MIC₅₀ is defined as the lowest concentration of the compound that inhibits 50% of bacterial growth.[2]

Kill Kinetic Assay

Protocol:

• A culture of M. tuberculosis H37Rv is grown to mid-log phase.

• The culture is then diluted to a theoretical OD₆₀₀ of 0.001 in fresh Middlebrook 7H9 medium containing various concentrations of NITD-349.

• Cultures are incubated at 37°C.

• At specified time points (e.g., days 0, 3, 7, 14, 21), aliquots are taken from each culture.

• Serial dilutions of the aliquots are plated on Middlebrook 7H10 agar (B569324) plates.

• Colony-forming units (CFUs) are enumerated after 3-4 weeks of incubation at 37°C.[5][10]

In Vivo Efficacy in an Acute Murine Model

Protocol:

• Mice are infected intranasally with a low dose of M. tuberculosis (e.g., 1000 CFU).

• One week post-infection, treatment is initiated.

• Mice are orally administered a daily dose of NITD-349 (e.g., 12.5, 25, 50 mg/kg) for 4 weeks.

• At the end of the treatment period, mice are euthanized, and their lungs are harvested.

• The lungs are homogenized, and serial dilutions are plated on Middlebrook 7H11 agar to determine the bacterial load (CFU).[2]

Conclusion

NITD-349 is a highly promising anti-tuberculosis agent with a novel mechanism of action, potent bactericidal activity against drug-sensitive and drug-resistant strains, and favorable pharmacokinetic properties. Its ability to target the essential MmpL3 transporter makes it a valuable candidate for further development in the fight against tuberculosis. The data presented in this technical guide underscores the potential of NITD-349 as a component of future combination therapies for this global health threat.

References

• 1. researchgate.net [researchgate.net]
• 2. Indole-2-carboxamide: a versatile synthetic handle for the synthesis of diversely substituted polycyclic indole structures - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, Synthesis and Evaluation of Indole-2-carboxamides with Pan Anti-mycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. | BioWorld [bioworld.com]
• 10. medchemexpress.com [medchemexpress.com]

Initial Characterization of NITD-349's Anti-Mycobacterial Spectrum: A Technical Guide

This document provides a comprehensive technical overview of the initial characterization of NITD-349, a novel indolcarboxamide inhibitor with potent anti-mycobacterial properties. NITD-349 targets the essential mycobacterial membrane protein Large 3 (MmpL3), which is responsible for transporting trehalose (B1683222) monomycolate (TMM), a crucial component for the biosynthesis of the mycobacterial outer membrane.[1][2][3] Inhibition of MmpL3 disrupts the proton motive force, leading to bactericidal effects against a range of mycobacterial species.[4][5] This guide is intended for researchers, scientists, and drug development professionals, offering a consolidated resource on NITD-349's activity, the experimental protocols used for its characterization, and visualizations of its mechanism and evaluation workflows.

Data Presentation

The anti-mycobacterial activity of NITD-349 has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Activity of NITD-349 against Mycobacterium tuberculosis

Strain	Parameter	Value	Reference
M. tuberculosis H37Rv	MIC₅₀	23 nM	[6]
M. tuberculosis H37Rv	IC₅₀	56 ± 22 nM	[1]
M. tuberculosis H37Rv	MIC	0.05 µM	[3]
M. tuberculosis H37Rv	MBC	125 nM	[1][7][8]
Multidrug-Resistant (MDR) M. tuberculosis Clinical Isolates	MIC	0.04 - 0.08 µM	[6]

Table 2: In Vivo Efficacy of NITD-349 in Mouse Models of M. tuberculosis Infection

Mouse Model	Dose (Oral)	Treatment Duration	Bacterial Load Reduction (log₁₀ CFU in lungs)	Reference
Acute Infection	12.5 mg/kg/day	4 weeks	0.9	[6]
Acute Infection	50 mg/kg/day	4 weeks	3.4	[6]
Established Infection	100 mg/kg/day	4 weeks	2.38	[6]

Note: In the established infection model, the efficacy of NITD-349 after 2 weeks of treatment was comparable to rifampicin (B610482) and superior to ethambutol.[6]

Table 3: Synergistic Interactions of NITD-349 with Other Anti-tubercular Drugs

Combination Drug	Method	ΣFIC	Interaction	Reference
Rifampicin (RIF)	Checkerboard REMA & CFU plating	≤0.5	Synergistic	[9]
Bedaquiline (BDQ)	Checkerboard REMA	≤0.5	Synergistic	[9]
Meropenem (MRP)	Checkerboard REMA	≤0.5	Synergistic	[9]
Clofazimine (CFZ)	Checkerboard REMA & CFU plating	<0.5	Synergistic	[9]
Isoniazid (INH)	Checkerboard REMA	>0.5	Additive	[9]
Ciprofloxacin (CIP)	Checkerboard REMA	>0.5	Additive	[9]
Ethambutol (EMB)	Checkerboard REMA	>0.5	Additive	[9]

ΣFIC: Fractional Inhibitory Concentration Index. A ΣFIC of ≤0.5 is indicative of a synergistic interaction.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the key experimental protocols used in the characterization of NITD-349.

The MIC, the lowest concentration of a drug that inhibits the visible growth of a microorganism, is a fundamental measure of anti-microbial activity.

• Method: Broth microdilution is a standard method used for MIC determination.[10]

• Procedure:

  • Preparation of NITD-349 Dilutions: A stock solution of NITD-349 is prepared in a suitable solvent like DMSO. Serial two-fold dilutions are then made in Middlebrook 7H9 broth within a 96-well microplate to achieve the desired concentration range.[10]

  • Inoculum Preparation: Mycobacterium tuberculosis (e.g., H37Rv) is cultured to mid-log phase. The culture is then diluted to a standardized optical density (OD) or colony-forming unit (CFU) concentration (e.g., 1 x 10⁷ CFU/mL).[6]

  • Inoculation and Incubation: Each well containing the NITD-349 dilutions is inoculated with the prepared bacterial suspension. A drug-free well serves as a positive growth control, and an uninoculated well serves as a sterility control.[10] The plates are sealed and incubated at 37°C.

  • Reading and Interpretation: After a defined incubation period (e.g., 5 days for H37Rv or 10 days for MDR isolates), growth inhibition is assessed.[6] This can be done visually or by using a metabolic indicator such as Resazurin (in the Resazurin Microtiter Assay - REMA).[3][9] The MIC is defined as the minimum drug concentration required to inhibit 50% of H37Rv growth (MIC₅₀) or 99% of growth in MDR clinical isolates.[6]

These assays determine the bactericidal versus bacteriostatic nature of a compound. The MBC is the lowest concentration that results in a significant reduction (e.g., 99.9% or 3-log kill) in bacterial viability.[8]

• Procedure:

  • Exposure to NITD-349: M. tuberculosis cultures are incubated in Middlebrook 7H9 medium containing varying concentrations of NITD-349. Cultures with DMSO serve as controls.[1]

  • Viability Assessment: At various time points (e.g., 3, 6, 7, or 21 days), aliquots from each culture are taken.[1][6]

  • CFU Enumeration: The aliquots are serially diluted and plated onto solid Middlebrook 7H10 or 7H11 agar (B569324) plates.[1][6]

  • Incubation and Counting: The plates are incubated at 37°C for 3 to 4 weeks, after which the colonies are counted to determine the number of viable bacteria (CFU/mL).[1][6]

  • Interpretation: The MBC is determined as the lowest concentration that achieves a ≥3-log reduction in CFU compared to the initial inoculum.[7] Studies have shown NITD-349 to be rapidly bactericidal, achieving a 3- to 4-log CFU reduction within 3 days and complete culture sterilization within 7 days at 125 nM.[1][6]

Animal models are critical for evaluating the therapeutic potential of a drug candidate in a living organism.

• Acute Murine Efficacy Model:

  • Infection: Mice (e.g., BALB/c) are infected intranasally with a low dose of M. tuberculosis (e.g., 1000 CFU).[6]

  • Treatment: One week post-infection, mice are treated orally with daily doses of NITD-349 (e.g., 12.5, 25, 37.5, 50 mg/kg) for a period of 4 weeks.[6]

  • Efficacy Measurement: After the treatment period, the bacterial load in the lungs is determined by homogenizing the lung tissue and plating serial dilutions to enumerate CFU.[6]

• Established (Chronic) Infection Model:

  • Infection: Mice are infected with M. tuberculosis.

  • Treatment: Treatment with NITD-349 (e.g., 100 mg/kg) is initiated at a later stage when the infection is well-established.

  • Efficacy Measurement: Bacterial load in the lungs is analyzed after specified treatment durations (e.g., 2 and 4 weeks) and compared to standard-of-care drugs like rifampicin and ethambutol.[6]

Visualizations

Diagrams are provided to illustrate key concepts related to NITD-349's mechanism and evaluation.

Caption: Mechanism of action of NITD-349 targeting the MmpL3 transporter.

Caption: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

Caption: Logical relationship of NITD-349's inoculum-dependent bactericidal activity.

References

• 1. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Mechanisms of MmpL3 Function and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. microbiologyresearch.org [microbiologyresearch.org]
• 8. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor | SEATRAC [seatrac.uw.edu]
• 9. Synergistic Interactions of MmpL3 Inhibitors with Antitubercular Compounds In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Determining the Potency of Novel Anti-Tuberculosis Agents: A Protocol for MIC Determination of NITD-349 Against Mycobacterium tuberculosis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals engaged in tuberculosis research and the discovery of new anti-mycobacterial agents.

Abstract: The emergence of multidrug-resistant Mycobacterium tuberculosis (Mtb) necessitates the development of robust and reliable methods for evaluating the potency of new chemical entities. This document provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of NITD-349, a potent MmpL3 inhibitor, against M. tuberculosis. The primary method described is the widely used Microplate Alamar Blue Assay (MABA), a colorimetric method that is both cost-effective and suitable for high-throughput screening.[1][2][3][4][5] An alternative rapid method, the Luciferase Reporter Phage (LRP) assay, is also outlined.[6][7][8][9] This guide includes comprehensive experimental procedures, data presentation tables, and a visual workflow to ensure accurate and reproducible results.

Introduction to NITD-349 and MIC Determination

NITD-349 is an indolcarboxamide compound that has demonstrated potent bactericidal activity against both drug-sensitive and multidrug-resistant strains of M. tuberculosis.[10][11] Its mechanism of action involves the inhibition of MmpL3, a crucial transporter of trehalose (B1683222) monomycolate, which is essential for the biosynthesis of the mycobacterial cell wall.[11][12] Previous studies have reported a 50% Minimum Inhibitory Concentration (MIC50) of 23 nM for NITD-349 against the virulent Mtb strain H37Rv.[10]

The Minimum Inhibitory Concentration (MIC) is a fundamental parameter in antimicrobial drug discovery, defined as the lowest concentration of a compound that inhibits the visible growth of a microorganism after a specified incubation period.[13][14] Accurate MIC determination is critical for assessing the in vitro potency of new drug candidates and for guiding further preclinical and clinical development.

Experimental Protocols

Two primary methods for determining the MIC of NITD-349 against M. tuberculosis are presented below. The Microplate Alamar Blue Assay (MABA) is a reliable and commonly used method, while the Luciferase Reporter Phage (LRP) Assay offers a more rapid assessment.

Protocol 1: Microplate Alamar Blue Assay (MABA)

This colorimetric assay relies on the reduction of the blue indicator dye, resazurin (B115843) (Alamar Blue), to the pink and fluorescent resorufin (B1680543) by metabolically active mycobacterial cells.[1][5][14][15] A blue color in the well indicates inhibition of growth, while a pink color signifies bacterial growth.[1][14]

Materials:

• Mycobacterium tuberculosis culture (e.g., H37Rv strain)

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol (B35011) and 10% (v/v) ADC (Albumin-Dextrose-Catalase) or OADC (Oleic Acid-Albumin-Dextrose-Catalase)

• NITD-349 stock solution (in DMSO)

• Sterile 96-well, flat-bottom microplates

• Alamar Blue reagent

• 10% Tween 80 solution

• Sterile deionized water

• Parafilm or plate sealer

Procedure:

• Preparation of Bacterial Inoculum:

  • Grow M. tuberculosis in 7H9 broth to the mid-logarithmic phase (OD₆₀₀ of 0.4-0.8).

  • Dilute the culture in 7H9 broth to a turbidity equivalent to a 0.5 McFarland standard.

  • Further dilute this suspension 1:50 in 7H9 broth to obtain the final inoculum.

• Plate Setup:

  • Add 200 µL of sterile deionized water to all outer perimeter wells of the 96-well plate to minimize evaporation.[15]

  • Add 100 µL of 7H9 broth to all experimental wells.

  • In the first column of experimental wells, add an additional 100 µL of 7H9 broth containing NITD-349 at twice the highest desired final concentration.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, across the plate. Discard the final 100 µL from the last dilution column.

  • Include a drug-free control (growth control) containing 7H9 broth and the bacterial inoculum, and a sterile control containing only 7H9 broth.

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each experimental well (including the growth control). The final volume in each well should be 200 µL.

• Incubation:

  • Seal the plate with Parafilm and incubate at 37°C for 5-7 days.[14]

• Addition of Alamar Blue:

  • After the initial incubation, add 25 µL of a freshly prepared 1:1 mixture of Alamar Blue reagent and 10% Tween 80 to each well.[1]

  • Reseal the plate and incubate at 37°C for an additional 24 hours.[1]

• Reading Results:

  • Visually observe the color change in the wells. A blue color indicates no bacterial growth, while a pink color indicates growth.[1][14]

  • The MIC is defined as the lowest concentration of NITD-349 that prevents the color change from blue to pink.[1]

Workflow for the Microplate Alamar Blue Assay (MABA)

Caption: Workflow for determining the MIC of NITD-349 using the MABA method.

Protocol 2: Luciferase Reporter Phage (LRP) Assay

The LRP assay is a rapid method that utilizes genetically engineered mycobacteriophages containing a luciferase reporter gene.[6][7] When the phage infects viable Mtb cells, the luciferase gene is expressed, and upon the addition of a substrate (luciferin), light is produced, which can be measured.[6] A reduction in light output in the presence of an antimicrobial agent indicates inhibition of metabolic activity and, by extension, growth.[8]

Materials:

• Mycobacterium tuberculosis culture (e.g., H37Rv strain)

• Middlebrook 7H9 broth with supplements

• NITD-349 stock solution (in DMSO)

• Luciferase reporter phage stock (e.g., phAE142)

• Luciferin (B1168401) substrate

• Sterile cryovials or 96-well white opaque plates

• Luminometer

Procedure:

• Preparation of Bacterial Inoculum and Compound:

  • Grow and adjust the Mtb culture to a McFarland standard of #2.[6]

  • Prepare serial dilutions of NITD-349 in 7H9 broth.

• Incubation with Compound:

  • In sterile cryovials or a 96-well plate, combine 350 µL of 7H9 broth, 100 µL of the Mtb cell suspension, and 50 µL of the NITD-349 dilution.[6]

  • Include a no-drug control (400 µL of broth and 100 µL of Mtb suspension).[6]

  • Incubate at 37°C for 48-72 hours.[6][16]

• Phage Infection and Lysis:

  • Add a high-titer luciferase reporter phage stock to each vial/well.[6]

  • Incubate at 37°C for 4-6 hours to allow for phage infection and expression of the luciferase enzyme.

• Luminometry:

  • Add the luciferin substrate to each sample.

  • Measure the light output (Relative Light Units, RLU) using a luminometer.

• Reading Results:

  • The MIC is defined as the lowest concentration of NITD-349 that causes a significant reduction (e.g., ≥90%) in RLU compared to the drug-free control.

Workflow for the Luciferase Reporter Phage (LRP) Assay

Caption: Workflow for rapid MIC determination of NITD-349 using the LRP assay.

Data Presentation

Quantitative data from MIC experiments should be recorded systematically. Below are template tables for organizing and presenting the results.

Table 1: MIC of NITD-349 against M. tuberculosis H37Rv using MABA

Replicate	NITD-349 Concentration (µM)	Result (Blue/Pink)	MIC (µM)
1	1.0	Blue	0.0625
0.5	Blue
0.25	Blue
0.125	Blue
0.0625	Blue
0.0312	Pink
0.0156	Pink
Growth Control	Pink
2	...	...	...
3	...	...	...
Mean MIC	Value
Std. Dev.	Value

Table 2: MIC of NITD-349 against M. tuberculosis H37Rv using LRP Assay

Replicate	NITD-349 Concentration (µM)	Mean RLU	% Inhibition	MIC (µM)
1	1.0	50	99.5	0.0625
0.5	65	99.35
0.25	110	98.9
0.125	450	95.5
0.0625	980	90.2
0.0312	5500	45.0
0.0156	8900	11.0
Growth Control	10000	0
2	...	...	...	...
3	...	...	...	...
Mean MIC	Value
Std. Dev.	Value

Conclusion

The protocols detailed in this document provide robust frameworks for determining the MIC of NITD-349 against M. tuberculosis. The Microplate Alamar Blue Assay is a well-established and cost-effective method suitable for standard laboratory settings, while the Luciferase Reporter Phage Assay offers a significant advantage in terms of speed. Adherence to these standardized procedures will ensure the generation of high-quality, reproducible data, which is essential for the continued development of promising anti-tuberculosis agents like NITD-349.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Rapid, Low-Technology MIC Determination with Clinical Mycobacterium tuberculosis Isolates by Using the Microplate Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. brieflands.com [brieflands.com]
• 4. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Microplate Alamar Blue Assay: Significance and symbolism [wisdomlib.org]
• 6. bbrc.in [bbrc.in]
• 7. Specific identification of Mycobacterium tuberculosis with the luciferase reporter mycobacteriophage: use of p-nitro-alpha-acetylamino-beta-hydroxy propiophenone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 9. Luciferase Reporter Mycobacteriophages for Detection, Identification, and Antibiotic Susceptibility Testing of Mycobacterium tuberculosis in Mexico - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Rapid Screening of Inhibitors of Mycobacterium tuberculosis Growth Using Tetrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Kill Kinetics Assay of NITD-349

For Researchers, Scientists, and Drug Development Professionals

Introduction

NITD-349 is a potent inhibitor of the Mycobacterium tuberculosis (Mtb) membrane protein MmpL3.[1][2] MmpL3 is an essential transporter responsible for the export of trehalose (B1683222) monomycolate (TMM), a crucial precursor for the biosynthesis of mycolic acids, which are key components of the mycobacterial cell wall.[3][4][5] By inhibiting MmpL3, NITD-349 disrupts the transport of TMM across the inner membrane, leading to a halt in cell wall synthesis and ultimately causing bacterial cell death. This mechanism of action makes NITD-349 a promising candidate for the treatment of tuberculosis.

The time-kill kinetics assay is a critical in vitro pharmacodynamic study that evaluates the rate and extent of bacterial killing by an antimicrobial agent over time. This assay provides valuable information on whether a compound is bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth) and reveals if its activity is concentration-dependent. These application notes provide a detailed protocol for performing a kill kinetics assay to characterize the activity of NITD-349 against Mycobacterium tuberculosis.

MmpL3 Signaling Pathway and Inhibition by NITD-349

The following diagram illustrates the role of MmpL3 in the transport of trehalose monomycolate (TMM) and the inhibitory action of NITD-349.

Figure 1: MmpL3-mediated TMM transport and inhibition by NITD-349.

Experimental Protocol: Kill Kinetics Assay for NITD-349 against Mycobacterium tuberculosis

This protocol is designed for determining the bactericidal or bacteriostatic activity of NITD-349 against actively growing Mycobacterium tuberculosis H37Rv.

1. Materials

• Bacterial Strain: Mycobacterium tuberculosis H37Rv (ATCC 27294 or equivalent)

• Culture Media:

  • Middlebrook 7H9 Broth Base (Sigma-Aldrich, Millipore)

  • Middlebrook 7H10 Agar (B569324) Base (Sigma-Aldrich, Millipore)

  • Oleic Acid-Albumin-Dextrose-Catalase (OADC) Enrichment (BD Biosciences)

  • Glycerol, sterile

  • Tween 80 (or Polysorbate 80)

• Reagents:

  • NITD-349 (stock solution of known concentration in DMSO)

  • Dimethyl sulfoxide (B87167) (DMSO), sterile

  • Phosphate-Buffered Saline (PBS), sterile

• Equipment and Consumables:

  • Biosafety Cabinet (Class II or III)

  • Incubator (37°C)

  • Shaking incubator (37°C, optional)

  • Spectrophotometer or nephelometer

  • Vortex mixer

  • Micropipettes and sterile, filtered tips

  • Sterile conical tubes (15 mL and 50 mL)

  • Sterile 96-well microtiter plates (flat-bottom, tissue culture treated)

  • Sterile petri dishes (100 mm)

  • Sterile spreaders or beads

  • Colony counter

2. Inoculum Preparation

• Prepare complete 7H9 broth by supplementing Middlebrook 7H9 Broth Base with 10% (v/v) OADC, 0.2% (v/v) glycerol, and 0.05% (v/v) Tween 80.

• From a frozen stock or a fresh culture on 7H10 agar, inoculate 10 mL of complete 7H9 broth.

• Incubate at 37°C with gentle agitation until the culture reaches mid-logarithmic phase (OD₆₀₀ of 0.4-0.8). This may take several days.

• Adjust the turbidity of the bacterial suspension with fresh complete 7H9 broth to an OD₆₀₀ that will result in a final starting inoculum of approximately 5 x 10⁵ CFU/mL in the assay tubes. The exact dilution will need to be predetermined for your specific spectrophotometer and bacterial stock.

3. Assay Setup

• Prepare serial dilutions of NITD-349 in complete 7H9 broth. The concentrations should typically range from sub-MIC to multiples of the MIC (e.g., 0.5x, 1x, 2x, 4x, 8x MIC).

• Include the following controls:

  • Growth Control: Complete 7H9 broth with no NITD-349.

  • Vehicle Control: Complete 7H9 broth with the highest concentration of DMSO used for the NITD-349 dilutions.

• Dispense the appropriate volume of the NITD-349 dilutions and controls into sterile tubes or a 96-well plate.

• Add the prepared bacterial inoculum to each tube or well to achieve the target starting concentration of ~5 x 10⁵ CFU/mL.

• Gently mix the contents of each tube or well.

4. Incubation and Sampling

• Incubate all tubes or plates at 37°C.

• At predetermined time points (e.g., 0, 2, 4, 6, 24, 48, 72, and 168 hours), remove a specific volume (e.g., 100 µL) from each experimental and control tube/well.

• Perform ten-fold serial dilutions of the collected aliquots in sterile PBS.

• Plate a specific volume (e.g., 100 µL) of the appropriate dilutions onto 7H10 agar plates supplemented with 10% OADC and 0.5% glycerol.

• Incubate the plates at 37°C for 3-4 weeks, or until colonies are clearly visible.

5. Data Collection and Analysis

• Count the number of colonies on the plates that have between 30 and 300 colonies.

• Calculate the number of colony-forming units per milliliter (CFU/mL) for each time point and concentration.

• Convert the CFU/mL values to log₁₀ CFU/mL.

• Plot the mean log₁₀ CFU/mL against time for each concentration of NITD-349 and the controls.

• Interpretation:

  • Bactericidal activity: A ≥ 3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

  • Bacteriostatic activity: A < 3-log₁₀ reduction in CFU/mL, with the bacterial count remaining similar to or slightly above the initial inoculum.

Data Presentation

The quantitative data from the time-kill kinetics assay should be summarized in a clear and structured table for easy comparison of the activity of NITD-349 at different concentrations and time points.

NITD-349 Concentration	Time (hours)	Mean CFU/mL	Mean log₁₀ CFU/mL	Change in log₁₀ CFU/mL from Time 0
Growth Control	0	5.2 x 10⁵	5.72	0.00
24	8.9 x 10⁶	6.95	+1.23
48	7.5 x 10⁷	7.88	+2.16
168	9.1 x 10⁸	8.96	+3.24
Vehicle Control (DMSO)	0	5.3 x 10⁵	5.72	0.00
24	8.5 x 10⁶	6.93	+1.21
48	7.2 x 10⁷	7.86	+2.14
168	8.8 x 10⁸	8.94	+3.22
0.5x MIC	0	5.1 x 10⁵	5.71	0.00
24	2.3 x 10⁵	5.36	-0.35
48	9.8 x 10⁴	4.99	-0.72
168	4.5 x 10⁴	4.65	-1.06
1x MIC	0	5.4 x 10⁵	5.73	0.00
24	6.7 x 10⁴	4.83	-0.90
48	1.2 x 10⁴	4.08	-1.65
168	<100	<2.00	<-3.73
4x MIC	0	5.2 x 10⁵	5.72	0.00
24	8.9 x 10³	3.95	-1.77
48	<100	<2.00	<-3.72
168	<100	<2.00	<-3.72

Note: <2.00 indicates the limit of detection.

Experimental Workflow and Data Interpretation Logic

The following diagrams illustrate the experimental workflow for the kill kinetics assay and the logical flow for interpreting the results.

Figure 2: Experimental workflow for the kill kinetics assay.

Figure 3: Logical flow for interpreting time-kill assay results.

References

• 1. researchgate.net [researchgate.net]
• 2. Targeting MmpL3 for anti-tuberculosis drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Molecular Mechanisms of MmpL3 Function and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of NITD-349 in a Murine Model of Chronic Tuberculosis Infection

Audience: Researchers, scientists, and drug development professionals.

Introduction: NITD-349 is a potent indolcarboxamide compound with significant bactericidal activity against Mycobacterium tuberculosis (Mtb), including multidrug-resistant (MDR) strains.[1][2] Its primary mechanism of action involves the inhibition of the Mycobacterial Membrane Protein Large 3 (MmpL3), a crucial transporter for trehalose (B1683222) monomycolate (TMM).[2][3] This transport is an essential step in the biosynthesis of the mycobacterial cell wall. Due to its efficacy in both acute and chronic murine models of tuberculosis and favorable pharmacokinetic properties, NITD-349 represents a promising preclinical candidate for TB drug development.[2] These application notes provide a summary of its in vivo efficacy and detailed protocols for its evaluation in a chronic infection model.

Mechanism of Action: Inhibition of MmpL3

NITD-349 targets MmpL3, an essential transporter in M. tuberculosis. MmpL3 functions as a flippase, translocating TMM from the cytoplasm to the periplasm, where it is used for the synthesis of mycolic acids, the hallmark lipid component of the mycobacterial outer membrane. By binding deep within the central channel of MmpL3, NITD-349 disrupts the protein's proton relay pathway, thereby blocking TMM transport. This inhibition halts the biosynthesis of the cell wall, leading to bacterial death.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for NITD-349 in Multidrug-Resistant Tuberculosis Research

Audience: Researchers, scientists, and drug development professionals.

Introduction:

NITD-349 is a potent indolcarboxamide-based preclinical candidate for the treatment of multidrug-resistant tuberculosis (MDR-TB). It exhibits significant bactericidal activity against both drug-sensitive and multidrug-resistant strains of Mycobacterium tuberculosis (Mtb). This document provides detailed application notes and experimental protocols for the utilization of NITD-349 in MDR-TB research, including its mechanism of action, quantitative efficacy data, and relevant experimental methodologies.

Mechanism of Action

NITD-349 targets MmpL3 (Mycobacterial membrane protein Large 3), a crucial transporter of trehalose (B1683222) monomycolate (TMM), which is an essential component for the biosynthesis of the mycobacterial cell wall.[1] MmpL3 is a member of the Resistance-Nodulation-Division (RND) superfamily of transporters and its inhibition leads to the arrest of bacterial cell division and rapid cell death.[2]

Structural studies have revealed that NITD-349 binds deep within the central transmembrane channel of MmpL3.[3][4] This binding event obstructs the proton relay pathway of the transporter, which is essential for its function.[3][4] Specifically, the amide and indole (B1671886) nitrogens of NITD-349 interact with and "clamp" the residue Asp645 of MmpL3, disrupting the proton motive force required for TMM translocation.[3][4][5] This targeted inhibition of MmpL3 makes NITD-349 a promising candidate for combating MDR-TB.

References

• 1. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HC2091 Kills Mycobacterium tuberculosis by Targeting the MmpL3 Mycolic Acid Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The pathogenic mechanism of Mycobacterium tuberculosis: implication for new drug development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Assessing the Synergy of NITD-349 and Isoniazid Against Mycobacterium tuberculosis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health threat, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. Combination therapy is the cornerstone of TB treatment, and exploring novel synergistic drug pairings is crucial for developing shorter, more effective regimens. This document outlines the experimental setup for evaluating the synergistic potential of NITD-349, a novel MmpL3 inhibitor, with the first-line anti-TB drug, isoniazid (B1672263) (INH).

NITD-349 is a potent inhibitor of the essential mycobacterial membrane protein Large 3 (MmpL3).[1][2] MmpL3 is responsible for transporting trehalose (B1683222) monomycolate (TMM), a crucial precursor for mycolic acid synthesis, across the inner membrane.[3] By blocking this transporter, NITD-349 disrupts the synthesis of the mycobacterial cell wall.[2][4]

Isoniazid (INH) is a prodrug that, once activated by the mycobacterial catalase-peroxidase enzyme KatG, inhibits the enoyl-acyl carrier protein reductase (InhA). This enzyme is a key component of the fatty acid synthase II (FAS-II) system, which is directly involved in the synthesis of mycolic acids.

Given that both NITD-349 and isoniazid target different, yet essential, steps in the mycolic acid biosynthesis pathway, there is a strong rationale for their potential synergistic interaction. A combined effect could lead to enhanced bactericidal activity and a lower propensity for the development of drug resistance.

Proposed Mechanism of Synergistic Action

The synergistic activity of NITD-349 and isoniazid stems from their complementary inhibition of the mycolic acid synthesis pathway. Isoniazid directly blocks the synthesis of mycolic acids, while NITD-349 prevents the transport of essential precursors required for their formation. This dual blockade can lead to a more profound and rapid disruption of cell wall integrity than either agent alone.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the In Vivo Efficacy of NITD-349

For Researchers, Scientists, and Drug Development Professionals

Introduction

NITD-349 is a potent indolcarboxamide anti-tubercular agent that has demonstrated significant bactericidal activity against Mycobacterium tuberculosis (Mtb), including multidrug-resistant strains.[1][2] Its mechanism of action involves the direct inhibition of the mycobacterial membrane protein Large 3 (MmpL3), a crucial transporter of trehalose (B1683222) monomycolate essential for the biosynthesis of the mycobacterial cell wall.[1][3][4] By disrupting this pathway, NITD-349 effectively halts bacterial growth. These application notes provide detailed protocols for assessing the in vivo efficacy of NITD-349 in established murine models of tuberculosis.

Mechanism of Action: Inhibition of MmpL3

NITD-349 targets the MmpL3 transporter, a key component in the mycolic acid transport machinery of Mycobacterium tuberculosis. By binding to MmpL3, NITD-349 is thought to disrupt the proton motive force required for the translocation of trehalose monomycolate (TMM) across the inner membrane, thereby inhibiting the formation of the outer mycomembrane and leading to bacterial death.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. iacuc.ucsf.edu [iacuc.ucsf.edu]

Practical Guide to Solubilizing and Storing NITD-349 for Experiments

Application Notes and Protocols for Researchers

This guide provides detailed procedures for the solubilization and storage of NITD-349, a potent inhibitor of Mycobacterium tuberculosis MmpL3. These protocols are intended for researchers, scientists, and drug development professionals working with this compound in various experimental settings.

Physicochemical Properties

NITD-349 is an indolcarboxamide with potent anti-mycobacterial activity. Its molecular weight is 306.35 g/mol .[1] It functions by inhibiting MmpL3, a crucial transporter involved in the biosynthesis of the mycobacterial cell wall.[2][3]

Solubility

NITD-349 exhibits high solubility in dimethyl sulfoxide (B87167) (DMSO). It is crucial to use fresh, anhydrous DMSO for preparing stock solutions, as the hygroscopic nature of DMSO can significantly impact the solubility of the compound.[2]

Solvent	Concentration	Molarity	Notes
DMSO	≥ 310 mg/mL	1011.91 mM	Use newly opened, anhydrous DMSO.[2]

Storage Conditions

Proper storage of NITD-349 is essential to maintain its stability and activity. The recommended storage conditions for the compound in its solid form and as a stock solution are summarized below.

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent (Stock Solution)	-80°C	2 years
-20°C	1 year

Data sourced from MedChemExpress.[2]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution (e.g., 10 mM in DMSO)

Materials:

• NITD-349 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated micropipettes

Procedure:

• Pre-warm NITD-349: Allow the vial of NITD-349 powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Calculate the required amount of DMSO: To prepare a 10 mM stock solution, use the following formula: Volume of DMSO (μL) = (Mass of NITD-349 (mg) / 306.35 g/mol ) * 100,000

• Dissolve the powder: Add the calculated volume of anhydrous DMSO to the vial containing the NITD-349 powder.

• Ensure complete dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

• Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store appropriately: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[2]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

Materials:

• NITD-349 stock solution (e.g., 10 mM in DMSO)

• Appropriate sterile culture medium (e.g., Middlebrook 7H9 with supplements)

• Sterile tubes for dilution

Procedure:

• Thaw the stock solution: Thaw a single aliquot of the NITD-349 stock solution at room temperature.

• Perform serial dilutions: Prepare a series of dilutions of the stock solution in the desired culture medium to achieve the final working concentrations for your experiment. It is important to ensure that the final concentration of DMSO in the culture medium is low (typically ≤ 1%) to avoid solvent-induced cytotoxicity.[4]

• Vortex between dilutions: Gently vortex the solution after each dilution step to ensure homogeneity.

• Use immediately: It is recommended to use the freshly prepared working solutions for experiments immediately.

Visualizations

Signaling Pathway: Inhibition of MmpL3

Caption: Mechanism of NITD-349 action, inhibiting the MmpL3 transporter.

Experimental Workflow: Stock Solution Preparation

Caption: Workflow for preparing a concentrated stock solution of NITD-349.

Experimental Workflow: Preparing Working Solutions

Caption: Workflow for the preparation of working solutions for in vitro experiments.

References

• 1. cenmed.com [cenmed.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis [pubmed.ncbi.nlm.nih.gov]
• 4. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming the Inoculum-Dependent Effect of NITD-349

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NITD-349. The content is designed to address challenges related to its inoculum-dependent bactericidal activity.

Frequently Asked Questions (FAQs)

Q1: What is NITD-349 and what is its mechanism of action?

A1: NITD-349 is a potent indolcarboxamide anti-tubercular agent.[1][2][3] It targets Mycobacterial membrane protein Large 3 (MmpL3), which is an essential transporter responsible for exporting trehalose (B1683222) monomycolate, a crucial component for the biosynthesis of the mycobacterial cell wall.[1][2] NITD-349 binds deep within the central channel of the MmpL3 transmembrane domain, disrupting the proton relay pathway and ultimately inhibiting cell wall synthesis.

Q2: What is the "inoculum-dependent effect" observed with NITD-349?

A2: The inoculum-dependent effect refers to the observation that the bactericidal (killing) activity of NITD-349 decreases as the initial bacterial density (inoculum) increases. While NITD-349 is highly effective at killing low-density cultures of Mycobacterium tuberculosis, its efficacy is significantly reduced at higher bacterial loads, which may be more representative of the bacterial burden during an actual infection.

Q3: Why does NITD-349 exhibit an inoculum-dependent effect?

A3: The precise reasons for the inoculum effect with NITD-349 are not fully elucidated in the provided literature. However, a proposed explanation is that since NITD-349 inhibits cell-wall synthesis, it is less likely to be effective against non-replicating or slowly replicating bacteria. Higher cell densities can lead to nutrient limitation and a slower replication rate for a portion of the bacterial population, thus reducing the efficacy of the compound.

Q4: How can the inoculum-dependent bactericidal activity of NITD-349 be overcome?

A4: A primary strategy to overcome the inoculum-dependent effect of NITD-349 is to use it in combination with other anti-tubercular agents that have a different mechanism of action. Specifically, combining NITD-349 with isoniazid (B1672263) (INH) has been shown to be effective. INH also inhibits mycolic acid synthesis but through a different pathway, and this combination demonstrates synergistic effects.

Q5: What are the benefits of combining NITD-349 with isoniazid (INH)?

A5: The combination of NITD-349 and INH has several advantages:

• Increased Kill Rate: The combination leads to a more rapid killing of M. tuberculosis compared to either drug alone.

• Mitigation of Inoculum Effect: The combination therapy shows improved bactericidal activity even at higher bacterial inocula.

• Prevention of Resistance: The use of this combination prevents the emergence of resistant mutants, which is a significant concern with INH monotherapy.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Inconsistent MIC values for NITD-349	1. Variable Inoculum Density: The most likely cause is inconsistent starting bacterial concentrations between experiments. 2. Media Composition: Minor variations in media components can affect bacterial growth and compound activity. 3. Compound Stability: Degradation of NITD-349 in solution.	1. Standardize Inoculum: Use a spectrophotometer (OD600) or McFarland standards to ensure a consistent starting bacterial density for each experiment. 2. Use Standardized Media: Adhere to established protocols for media preparation. Use the same batch of media for comparative experiments. 3. Prepare Fresh Solutions: Prepare fresh stock solutions of NITD-349 for each experiment and avoid repeated freeze-thaw cycles.
Loss of NITD-349 bactericidal activity at high bacterial densities	1. Inoculum Effect: This is an inherent property of NITD-349. 2. Stationary Phase Bacteria: At high densities, a larger proportion of bacteria may be in a non-replicating or slow-growing state, making them less susceptible to cell wall synthesis inhibitors.	1. Combination Therapy: Combine NITD-349 with isoniazid (INH) to enhance killing at high inocula. 2. Optimize Inoculum for Screening: For initial screening, use a lower, standardized inoculum where NITD-349 is most effective to determine its intrinsic potency.
Emergence of resistant colonies during treatment	1. Monotherapy: Treatment with NITD-349 alone, especially at higher inocula, may allow for the selection of pre-existing resistant mutants. 2. High Bacterial Load: Higher inocula increase the probability of spontaneous mutations conferring resistance.	1. Implement Combination Therapy: The combination of NITD-349 and INH has been shown to prevent the outgrowth of resistant mutants.
Unexpected results in combination studies (e.g., no synergy with INH)	1. Suboptimal Concentrations: The concentrations of NITD-349 and/or INH may not be in the synergistic range. 2. Assay Method: The method used to assess synergy (e.g., checkerboard assay) may not be sensitive enough or properly executed.	1. Perform Dose-Response Matrix: Test a wide range of concentrations for both compounds in a checkerboard format to identify the synergistic concentrations. 2. Confirm with Time-Kill Assays: Use time-kill kinetics to confirm the synergistic interaction at specific concentrations.

Quantitative Data Summary

Table 1: Inoculum-Dependent Kill Kinetics of NITD-349

Initial Inoculum (approx. cfu/mL)	NITD-349 Concentration	Observation
~10^5	10x MIC	Rapid killing, sterilization by day 14
~10^7	10x MIC	Limited killing, survival of bacteria

Table 2: Combination Kill Kinetics of NITD-349 and Isoniazid (INH)

Treatment	Initial Inoculum	Key Finding
NITD-349 + INH	Low (~10^5 cfu/mL)	Increased rate of killing compared to NITD-349 alone
NITD-349 + INH	High (~10^7 cfu/mL)	Improved kill rate compared to NITD-349 alone and prevention of resistant mutant outgrowth

Experimental Protocols

1. Protocol: Determining the Minimum Inhibitory Concentration (MIC)

This protocol is adapted from standard microbiology practices.

• Materials:

  • 96-well microtiter plates

  • M. tuberculosis culture

  • Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

  • NITD-349 stock solution (in DMSO)

  • Resazurin (B115843) solution

• Procedure:

  • Prepare a 2-fold serial dilution of NITD-349 in a 96-well plate.

  • Grow M. tuberculosis to mid-log phase and adjust the culture to a standardized OD600. Dilute the culture to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in the wells.

  • Add the bacterial suspension to each well containing the compound dilutions. Include positive (bacteria, no drug) and negative (broth only) controls.

  • Incubate the plates at 37°C for 5-7 days.

  • Add resazurin solution to each well and incubate for another 24-48 hours.

  • The MIC is the lowest concentration of NITD-349 that prevents a color change of the resazurin (from blue to pink), indicating inhibition of bacterial growth.

2. Protocol: Time-Kill Kinetics Assay

This protocol is used to assess the bactericidal activity of a compound over time.

• Materials:

  • M. tuberculosis culture

  • Middlebrook 7H9 broth with OADC

  • NITD-349 stock solution

  • Sterile saline or phosphate-buffered saline (PBS) for dilutions

  • Middlebrook 7H10 or 7H11 agar (B569324) plates

• Procedure:

  • Grow an M. tuberculosis culture to mid-log phase and dilute it in fresh broth to the desired starting inoculum (e.g., 10^5 CFU/mL for low inoculum, 10^7 CFU/mL for high inoculum).

  • Add NITD-349 at the desired concentration (e.g., 10x MIC). Include a no-drug control.

  • Incubate the cultures at 37°C.

  • At specified time points (e.g., 0, 2, 4, 7, 14 days), withdraw an aliquot from each culture.

  • Perform serial dilutions of the aliquots in sterile saline or PBS.

  • Plate the dilutions onto agar plates.

  • Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

  • Count the colonies to determine the CFU/mL at each time point.

  • Plot the log10 CFU/mL versus time to visualize the killing kinetics.

3. Protocol: Checkerboard Synergy Assay

This assay is used to evaluate the interaction between two compounds.

• Materials:

  • 96-well microtiter plates

  • M. tuberculosis culture

  • Middlebrook 7H9 broth with OADC

  • Stock solutions of NITD-349 and INH

  • Resazurin solution

• Procedure:

  • In a 96-well plate, prepare serial dilutions of NITD-349 along the x-axis and serial dilutions of INH along the y-axis. This creates a matrix of different concentration combinations.

  • Prepare a standardized inoculum of M. tuberculosis as described for the MIC assay.

  • Add the bacterial suspension to all wells containing the drug combinations.

  • Incubate the plate at 37°C for 5-7 days.

  • Determine growth inhibition using resazurin.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination to determine if the interaction is synergistic, additive, or antagonistic. A FICI of ≤ 0.5 is generally considered synergistic.

Visualizations

Caption: Signaling pathway of NITD-349 and INH targeting mycolic acid synthesis.

Caption: Experimental workflow for time-kill kinetics assays.

References

• 1. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. microbiologyresearch.org [microbiologyresearch.org]

identifying and characterizing NITD-349 resistance mutations in mmpL3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and characterizing NITD-349 resistance mutations in the essential mycobacterial transporter, MmpL3.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NITD-349?

A1: NITD-349 is an inhibitor of the Mycobacterium tuberculosis MmpL3 protein, which is an essential transporter for mycolic acids, crucial components of the mycobacterial cell wall. NITD-349 binds to a hydrophobic pocket within the transmembrane domain of MmpL3. This binding is thought to disrupt the proton motive force that drives the transport of trehalose (B1683222) monomycolate (TMM), a precursor to mycolic acids, across the inner membrane.[1][2] The inhibition of MmpL3 function ultimately leads to the cessation of cell wall biosynthesis and bacterial death.

Q2: What are the known resistance mutations to NITD-349 in MmpL3?

A2: Resistance to NITD-349 is primarily associated with single nucleotide polymorphisms (SNPs) in the mmpL3 gene, leading to amino acid substitutions in the MmpL3 protein. These mutations often cluster within or near the NITD-349 binding pocket in the transmembrane domain. Some mutations may directly interfere with drug binding, while others may allosterically alter the protein's conformation to reduce inhibitor affinity. For a list of specific mutations and their impact on NITD-349 susceptibility, please refer to the data table below.

Q3: What is the expected frequency of resistance to NITD-349?

A3: The in vitro frequency of resistance to NITD-349 is generally low, often reported in the range of 10⁻⁷ to 10⁻⁹.[3] However, the observed frequency can vary depending on the bacterial strain, culture conditions, and the concentration of the inhibitor used for selection.

Q4: Can mutations in genes other than mmpL3 confer resistance to NITD-349?

A4: While mutations in mmpL3 are the predominant mechanism of resistance to NITD-349, it is theoretically possible for mutations in other genes to contribute to a resistant phenotype.[4] These could include genes involved in drug efflux, drug modification, or pathways that compensate for the inhibition of MmpL3. However, whole-genome sequencing of NITD-349-resistant mutants has overwhelmingly identified mutations in mmpL3.[3]

Troubleshooting Guides

Problem 1: Failure to generate NITD-349 resistant mutants.

Possible Cause	Troubleshooting Step
Incorrect NITD-349 concentration	Ensure the concentration of NITD-349 used for selection is appropriate. It should be 2-10 times the Minimum Inhibitory Concentration (MIC) for the wild-type strain. Too high a concentration may be lethal to all cells, while too low a concentration may not provide sufficient selective pressure.
Low inoculum density	A sufficiently large population of bacteria is required to increase the probability of selecting for pre-existing resistant mutants. Plate at least 10⁸ to 10⁹ colony-forming units (CFU) on solid media containing NITD-349.
Inadequate incubation time	Mycobacteria are slow-growing. Incubate plates for a sufficient period, typically 3-4 weeks, to allow for the growth of resistant colonies.
Instability of NITD-349	Ensure the NITD-349 stock solution is properly stored and that the compound is stable in the culture medium for the duration of the experiment.

Problem 2: Inconsistent MIC values for NITD-349.

Possible Cause	Troubleshooting Step
Inoculum preparation	The density of the bacterial inoculum can significantly affect MIC values (inoculum effect).[5] Standardize the inoculum preparation by adjusting the culture to a specific optical density (e.g., OD₆₀₀ of 0.05-0.1) and then diluting it to the final desired CFU/mL.
Clumping of mycobacteria	Mycobacteria tend to clump, which can lead to variability in the number of viable cells in each well of a microplate. To minimize clumping, vortex the bacterial suspension with glass beads before dilution and use a detergent like Tween 80 (0.05%) in the culture medium.
Solvent effects	NITD-349 is typically dissolved in DMSO. Ensure the final concentration of DMSO in the assay is consistent across all wells and does not exceed a level that affects bacterial growth (typically ≤1%).
Reader variability	When using a colorimetric or fluorometric readout (e.g., resazurin (B115843) assay), ensure that the plate reader is properly calibrated and that readings are taken at the appropriate time point.

Problem 3: WGS reveals no mutations in mmpL3 in a phenotypically resistant mutant.

Possible Cause	Troubleshooting Step
Mixed culture	The culture may be contaminated with another organism, or it may be a mixed population of susceptible and resistant mycobacteria. Re-streak the resistant colony to obtain a pure culture and repeat the resistance profiling and WGS.
Resistance mechanism is not in mmpL3	While less common, resistance could be due to mutations in other genes.[4] Analyze the WGS data for mutations in genes known to be involved in drug resistance in mycobacteria, such as those encoding efflux pumps or drug-modifying enzymes.
Large genomic rearrangements	Standard SNP analysis pipelines may miss large insertions, deletions, or rearrangements. Use bioinformatics tools capable of detecting structural variations in the genome.
Plasmid-mediated resistance	Although less common in M. tuberculosis, consider the possibility of an acquired plasmid carrying a resistance gene. Assemble and analyze plasmid sequences from the WGS data.

Quantitative Data Summary

Table 1: Minimum Inhibitory Concentrations (MIC) of NITD-349 against Wild-Type and MmpL3 Mutant M. tuberculosis Strains.

M. tuberculosis Strain	MmpL3 Mutation	NITD-349 MIC (µM)	Fold Change in MIC	Reference
H37Rv (Wild-Type)	None	0.023 - 0.05	-	[2][6]
Resistant Mutant 1	L567P	> 0.4	> 8-17	[7]
Resistant Mutant 2	G253E	> 1.6	> 32-70	[1]
Resistant Mutant 3	S288T	> 1.6	> 32-70	[1]
Resistant Mutant 4	T311I	> 1.6	> 32-70	[1]
Resistant Mutant 5	F644C	> 1.6	> 32-70	[1]
Resistant Mutant 6	V684G	> 1.6	> 32-70	[1]

Note: MIC values can vary between studies and experimental conditions.

Experimental Protocols

Protocol 1: Generation of Spontaneous NITD-349 Resistant Mutants

This protocol describes the selection of spontaneous mutants of M. tuberculosis resistant to NITD-349 on solid medium.

Materials:

• Mid-log phase culture of M. tuberculosis (e.g., H37Rv)

• Middlebrook 7H10 agar (B569324) supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase)

• NITD-349 stock solution (in DMSO)

• Sterile petri dishes, spreaders, and saline with 0.05% Tween 80 (saline-Tween)

Procedure:

• Grow M. tuberculosis in Middlebrook 7H9 broth to mid-log phase (OD₆₀₀ ≈ 0.6-0.8).

• Prepare 7H10 agar plates containing NITD-349 at 2x, 5x, and 10x the MIC of the wild-type strain. Also, prepare drug-free control plates.

• Harvest the bacterial culture by centrifugation and resuspend the pellet in saline-Tween to a concentration of approximately 10⁹ CFU/mL.

• Plate 100 µL of the concentrated cell suspension onto the NITD-349-containing plates and the drug-free control plates.

• Incubate the plates at 37°C for 3-4 weeks.

• Count the colonies on the drug-containing and drug-free plates to calculate the frequency of resistance.

• Pick individual resistant colonies and subculture them on fresh NITD-349-containing plates to confirm the resistant phenotype.

Protocol 2: Whole-Genome Sequencing (WGS) and Variant Analysis

This protocol outlines the general steps for identifying mutations in NITD-349 resistant mutants using WGS.

Materials:

• Pure culture of the NITD-349 resistant M. tuberculosis mutant

• DNA extraction kit suitable for mycobacteria

• Next-generation sequencing (NGS) platform (e.g., Illumina)

• Bioinformatics software for sequence alignment and variant calling

Procedure:

• Extract high-quality genomic DNA from a pure culture of the resistant mutant and the parental wild-type strain.[8]

• Prepare sequencing libraries from the extracted DNA according to the manufacturer's protocol for the chosen NGS platform.[8]

• Perform sequencing to generate high-coverage reads (typically >30x coverage).

• Align the sequencing reads from the resistant mutant and the wild-type strain to the M. tuberculosis H37Rv reference genome.

• Use a variant calling tool (e.g., GATK, Samtools) to identify single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) that are present in the resistant mutant but not in the wild-type parent.

• Annotate the identified variants to determine their location (e.g., within the mmpL3 gene) and predicted effect on the protein sequence.

Protocol 3: Confirmation of Resistance-Conferring Mutations

This protocol describes how to confirm that a specific mutation in mmpL3 is responsible for NITD-349 resistance using site-directed mutagenesis and complementation.

Materials:

• Wild-type M. tuberculosis strain

• An integrative mycobacterial expression vector (e.g., pMV306)

• Primers for amplifying mmpL3 and for site-directed mutagenesis

• Competent E. coli for cloning

• Electroporator and competent M. tuberculosis cells

Procedure:

• Site-Directed Mutagenesis:

  • Clone the wild-type mmpL3 gene into the expression vector.

  • Introduce the putative resistance-conferring mutation into the cloned mmpL3 gene using a site-directed mutagenesis kit or overlap extension PCR.[9][10]

  • Verify the presence of the desired mutation and the absence of any other mutations by Sanger sequencing.

• Transformation and Complementation:

  • Transform the wild-type M. tuberculosis strain with the vector carrying the mutated mmpL3 allele and with the vector carrying the wild-type mmpL3 allele (as a control).[11]

  • Select for transformants on appropriate antibiotic-containing media.

• Phenotypic Analysis:

  • Determine the MIC of NITD-349 for the wild-type strain, the strain transformed with the empty vector, the strain expressing the wild-type mmpL3, and the strain expressing the mutated mmpL3.

  • An increase in the MIC specifically in the strain expressing the mutated mmpL3 confirms that the mutation confers resistance to NITD-349.

Visualizations

Caption: Workflow for Identifying and Confirming NITD-349 Resistance Mutations.

References

• 1. Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Molecular Mechanisms of MmpL3 Function and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GitHub - prantlf/graphviz-builder: Generates the source graph script for Graphviz. [github.com]
• 5. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synergistic Interactions of MmpL3 Inhibitors with Antitubercular Compounds In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A step-by-step beginner’s protocol for whole genome sequencing of human bacterial pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. research.cbc.osu.edu [research.cbc.osu.edu]
• 11. A two-step strategy for the complementation of M. tuberculosis mutants - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Prevent In Vitro Resistance to NITD-349

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies to mitigate the emergence of resistance to NITD-349 in Mycobacterium tuberculosis (M. tuberculosis) during in vitro experiments.

Troubleshooting Guide

This guide addresses common issues encountered during in vitro studies with NITD-349 and provides potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Rapid emergence of NITD-349 resistant colonies	High bacterial inoculum.[1][2][3]	Decrease the initial inoculum size. The bactericidal activity of NITD-349 is inoculum-dependent.[1][2][3]
Monotherapy with NITD-349.[1][2][3]	Implement combination therapy. Co-administration with isoniazid (B1672263) (INH) has been shown to prevent the emergence of resistant mutants.[1][2][3]
Pre-existing resistant subpopulations.	Determine the frequency of resistance in the bacterial stock prior to initiating experiments.
High Minimum Inhibitory Concentration (MIC) of NITD-349	Presence of mutations in the mmpL3 gene.	Sequence the mmpL3 gene of the test strain to identify potential resistance-conferring mutations.
Inappropriate assay conditions.	Ensure standardized culture conditions, including media composition (e.g., Middlebrook 7H9 with OADC supplement), incubation time, and bacterial density.[3]
Variability in experimental results	Inconsistent inoculum preparation.	Standardize the inoculum preparation by adjusting the culture to a specific optical density (OD) or by quantifying colony-forming units (CFUs).
Degradation of NITD-349.	Prepare fresh stock solutions of NITD-349 and store them appropriately, protected from light and at the recommended temperature.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NITD-349 and how does resistance emerge?

A1: NITD-349 is an inhibitor of the Mycobacterium tuberculosis MmpL3 protein, which is essential for the transport of trehalose (B1683222) monomycolate, a key precursor for mycolic acid synthesis and cell wall formation. NITD-349 binds to a hydrophobic pocket within the transmembrane domain of MmpL3, disrupting its proton-motive force-dependent transport function. Resistance primarily emerges through non-synonymous mutations in the mmpL3 gene, which alter the drug-binding site and reduce the binding affinity of NITD-349.

Q2: Which drugs are synergistic with NITD-349 in preventing resistance?

A2: Several drugs have shown synergistic or additive effects with NITD-349. The most well-documented is isoniazid (INH), which also targets the mycolic acid synthesis pathway.[1][2][3] Combination with INH not only increases the bactericidal activity but also prevents the outgrowth of resistant mutants.[1][2][3] Other drugs that may have synergistic potential include rifampicin (B610482) and bedaquiline.

Q3: What is the expected frequency of resistance to NITD-349 monotherapy in vitro?

Q4: Do mutations conferring resistance to NITD-349 impact the fitness of M. tuberculosis?

A4: Some studies suggest that multiple mutations in MmpL3 that confer resistance to inhibitors do not necessarily impose a significant fitness cost in vitro.[4] However, the fitness cost of resistance mutations can be variable and depend on the specific mutation and the genetic background of the strain.[5][6] It is important to note that even mutations with a low or no in vitro fitness cost can be clinically relevant and lead to treatment failure.

Q5: How can I confirm if a resistant phenotype is due to mutations in mmpL3?

A5: The most direct method is to sequence the mmpL3 gene from the resistant isolate and compare it to the sequence from the parental, susceptible strain. The presence of non-synonymous mutations in the resistant isolate that are absent in the susceptible parent is strong evidence.

Quantitative Data Summary

Table 1: In Vitro Activity of NITD-349 Against M. tuberculosis

Parameter	Value	Reference Strain
MIC50	23 nM	M. tuberculosis H37Rv
IC50	56 ± 22 nM	M. tuberculosis H37Rv
IC90	84 ± 17 nM	M. tuberculosis H37Rv
MBC	125 nM	M. tuberculosis H37Rv
MIC Range (MDR strains)	0.04 - 0.08 µM	Various MDR M. tuberculosis clinical isolates

MIC: Minimum Inhibitory Concentration; IC: Inhibitory Concentration; MBC: Minimum Bactericidal Concentration; MDR: Multidrug-Resistant.[3][7]

Table 2: Known MmpL3 Mutations Conferring Resistance to MmpL3 Inhibitors

Mutation	Fold Increase in MIC (Approximate)	Inhibitor Class
F255L	>100	Spiral Amines
Y252C/S	>100	Spiral Amines
G596R	15	Spiral Amines
A316V	4-8	Adamantyl Ureas
L567P	>8	Indolamides, Adamantyl Ureas
V646M	4-16	Multiple
F644I	4-16	Multiple

Note: The level of resistance can vary depending on the specific MmpL3 inhibitor and the bacterial strain.[4]

Experimental Protocols

Checkerboard Assay for Synergy Testing

This protocol is used to assess the interaction between NITD-349 and another antimicrobial agent.

Materials:

• 96-well microplates

• Middlebrook 7H9 broth supplemented with OADC

• M. tuberculosis culture in log phase

• NITD-349 stock solution

• Second antimicrobial agent stock solution

• Resazurin (B115843) sodium salt solution

Procedure:

• Prepare serial dilutions of NITD-349 horizontally and the second drug vertically in a 96-well plate.

• Inoculate each well with M. tuberculosis culture to a final density of approximately 5 x 10^5 CFU/mL.

• Include wells with each drug alone as controls, as well as a drug-free growth control.

• Incubate the plates at 37°C for 7 days.

• Add resazurin solution to each well and incubate for another 24-48 hours. A color change from blue to pink indicates bacterial growth.

• The MIC is defined as the lowest concentration of a drug that prevents the color change.

• Calculate the Fractional Inhibitory Concentration Index (FICI) using the formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • FICI ≤ 0.5: Synergy

  • 0.5 < FICI ≤ 4.0: Additive/Indifference

  • FICI > 4.0: Antagonism

Kill Kinetics Assay

This assay determines the bactericidal or bacteriostatic activity of NITD-349 over time.

Materials:

• Culture tubes or flasks

• Middlebrook 7H9 broth with OADC

• M. tuberculosis culture

• NITD-349 stock solution

• Middlebrook 7H10 agar (B569324) plates with OADC

Procedure:

• Prepare cultures of M. tuberculosis in Middlebrook 7H9 broth at different starting inocula (e.g., 10^5, 10^6, 10^7 CFU/mL).

• Add NITD-349 at various concentrations (e.g., 0.5x, 1x, 4x, 10x MIC). Include a drug-free control.

• Incubate cultures at 37°C.

• At specified time points (e.g., 0, 1, 3, 7, 14, and 21 days), collect aliquots from each culture.

• Perform serial dilutions and plate on Middlebrook 7H10 agar to determine the number of viable CFUs.

• Incubate plates at 37°C for 3-4 weeks until colonies are visible.

• Plot log10 CFU/mL versus time for each NITD-349 concentration. A ≥3-log10 reduction in CFU/mL compared to the starting inoculum is considered bactericidal.

Determination of Frequency of Resistance

This protocol is used to estimate the frequency of spontaneous mutations conferring resistance to NITD-349.

Materials:

• M. tuberculosis culture

• Middlebrook 7H10 agar plates with OADC

• Middlebrook 7H10 agar plates with OADC and NITD-349 (at a concentration of 4x to 10x MIC)

Procedure:

• Grow a large volume of M. tuberculosis culture to late-log phase.

• Determine the total number of viable cells by plating serial dilutions on drug-free agar plates.

• Plate a known, large number of cells (e.g., 10^8 to 10^9 CFUs) onto agar plates containing a selective concentration of NITD-349.

• Incubate all plates at 37°C for 3-4 weeks.

• Count the number of colonies on both the drug-free and drug-containing plates.

• Calculate the frequency of resistance by dividing the number of resistant colonies by the total number of viable cells plated.

Visualizations

Caption: Key strategies to mitigate the development of in vitro resistance to NITD-349.

Caption: A typical experimental workflow for studying NITD-349 resistance in vitro.

Caption: Simplified diagram of NITD-349's mechanism and the emergence of resistance.

References

• 1. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor | SEATRAC [seatrac.uw.edu]
• 2. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multiple Mutations in Mycobacterium tuberculosis MmpL3 Increase Resistance to MmpL3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug resistance, fitness and compensatory mutations in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fitness Costs of Drug Resistance Mutations in Multidrug-Resistant Mycobacterium tuberculosis: A Household-Based Case-Control Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

troubleshooting low efficacy of NITD-349 in high-density cultures

Welcome to the technical support center for NITD-349. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving NITD-349.

Frequently Asked Questions (FAQs)

Q1: What is NITD-349 and what is its primary target?

A1: NITD-349 is an investigational inhibitor belonging to the indolcarboxamide class of compounds. Its primary and well-characterized activity is against Mycobacterium tuberculosis, the causative agent of tuberculosis.[1][2] It exhibits potent bactericidal activity against both drug-sensitive and multidrug-resistant strains of M. tuberculosis.[1]

Q2: What is the mechanism of action of NITD-349?

A2: NITD-349 targets Mycobacterial Membrane Protein Large 3 (MmpL3).[1][2] MmpL3 is an essential transporter protein in mycobacteria responsible for exporting trehalose (B1683222) monomycolate (TMM), a key precursor for the synthesis of mycolic acids, which are crucial components of the mycobacterial cell wall.[3][4] By inhibiting MmpL3, NITD-349 disrupts the proton motive force required for TMM transport, leading to a halt in cell wall biosynthesis and subsequent bacterial cell death.[5][6]

Q3: Is NITD-349 an antiviral agent?

A3: Currently, there is no scientific literature to support the use of NITD-349 as an antiviral agent. Its established mechanism of action is specific to the inhibition of MmpL3, a protein essential for mycobacteria.[4][6] There is no evidence to suggest that MmpL3 plays a role in viral replication. Researchers experiencing low efficacy in "antiviral" assays should first confirm the scientific premise of using NITD-349 in their specific viral model.

Q4: I am observing low efficacy of NITD-349 in my high-density bacterial cultures. Is this expected?

A4: Yes, this phenomenon is known and documented for NITD-349 and other antimicrobial agents. It is referred to as the "inoculum effect," where the minimum inhibitory concentration (MIC) of a drug increases significantly with a higher initial bacterial density.[7][8] The bactericidal activity of NITD-349 has been shown to be inoculum-dependent, with rapid killing observed in low-density cultures but reduced efficacy at higher bacterial loads.[8]

Troubleshooting Guide: Low Efficacy of NITD-349 in High-Density Cultures

This guide provides a step-by-step approach to understanding and mitigating the reduced efficacy of NITD-349 in high-density culture conditions.

Problem: NITD-349 shows significantly reduced or no bactericidal activity in high-density/late-log phase mycobacterial cultures.

Potential Cause 1: Inoculum Effect

At high bacterial densities, the number of target molecules (MmpL3) per bacterial cell may not change, but the total number of targets in the culture is substantially higher. This can lead to an insufficient drug-to-target ratio. Additionally, in dense cultures, bacteria may enter a stationary or slower-growing phase, and since NITD-349's efficacy is linked to the active synthesis of the cell wall, its effect on non-replicating or slowly replicating bacteria is diminished.[8]

Recommended Actions:

• Quantify the Inoculum Effect: Perform a Minimum Inhibitory Concentration (MIC) assay with varying inoculum densities. This will help you determine the extent to which the efficacy of NITD-349 is dependent on the bacterial concentration in your specific experimental setup.

• Optimize Inoculum Density: For routine experiments, standardize the inoculum density to a mid-logarithmic growth phase and a concentration where NITD-349 is known to be effective (e.g., ~5 x 10⁵ CFU/mL for MIC testing).[9]

• Time-Kill Assays at Different Densities: Conduct time-kill kinetic assays at both low and high inoculum densities to characterize the bactericidal versus bacteriostatic activity of NITD-349 under these conditions.

Potential Cause 2: Compound Stability and Bioavailability in Culture Medium

In dense cultures, cellular metabolism can alter the pH of the medium. Furthermore, secreted bacterial products or cellular debris could potentially bind to or degrade NITD-349, reducing its effective concentration.

Recommended Actions:

• pH Monitoring: Monitor and, if necessary, buffer the pH of your culture medium throughout the experiment, especially in high-density conditions.

• Medium Replenishment: Consider experiments with periodic replenishment of the culture medium to maintain a stable concentration of NITD-349 and optimal culture conditions.

• Solubility Check: NITD-349 is soluble in DMSO.[2] Ensure that the final concentration of DMSO in your culture medium is not affecting bacterial growth or compound solubility. Visually inspect for any precipitation of the compound at high concentrations or after prolonged incubation.

Potential Cause 3: Emergence of Resistant Mutants

At high bacterial densities, the probability of spontaneous resistant mutants being present in the initial population is higher. These mutants can then proliferate in the presence of the compound, leading to an apparent loss of efficacy.

Recommended Actions:

• Combination Therapy: Studies have shown that combining NITD-349 with other anti-tubercular agents, such as isoniazid (B1672263) (INH), can mitigate the inoculum effect and prevent the emergence of resistant mutants.[8] Consider synergistic studies with other compounds that have a different mechanism of action.

• Resistance Frequency Analysis: Determine the frequency of resistance to NITD-349 in your bacterial strain at different inoculum densities.

Summary of Troubleshooting Approaches

Problem	Potential Cause	Recommended Action	Expected Outcome
Low efficacy in high-density cultures	Inoculum Effect	Quantify MIC at various inoculum sizes.	Determine the density-dependent efficacy profile.
Standardize inoculum for experiments.	Consistent and reproducible results.
Compound Instability	Monitor and buffer culture pH.	Rule out pH-related compound inactivation.
Check for compound precipitation.	Ensure the compound remains in solution.
Emergence of Resistance	Test NITD-349 in combination with other drugs.	Potential for synergistic effects and reduced resistance.

Experimental Protocols

Protocol 1: Determining the Inoculum Effect on MIC of NITD-349

Objective: To determine the Minimum Inhibitory Concentration (MIC) of NITD-349 against M. tuberculosis at different inoculum densities.

Materials:

• NITD-349 stock solution (in DMSO)

• M. tuberculosis culture in mid-log phase

• Middlebrook 7H9 broth supplemented with OADC

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Inoculum Preparation:

  • Measure the optical density (OD₆₀₀) of the M. tuberculosis culture.

  • Prepare three different starting inoculums in 7H9 broth:

    • Low Density: 5 x 10⁵ CFU/mL

    • Medium Density: 5 x 10⁶ CFU/mL

    • High Density: 5 x 10⁷ CFU/mL

• Drug Dilution:

  • Prepare a 2-fold serial dilution of NITD-349 in a 96-well plate. The final concentrations should typically range from 0.01 µM to 10 µM.

• Inoculation:

  • Add the prepared bacterial suspensions to the wells containing the drug dilutions.

  • Include a growth control (no drug) and a sterility control (no bacteria) for each inoculum density.

• Incubation:

  • Incubate the plates at 37°C for 7-14 days.

• MIC Determination:

  • The MIC is the lowest concentration of NITD-349 that results in no visible growth of bacteria.

Protocol 2: High-Density Time-Kill Kinetic Assay

Objective: To evaluate the bactericidal or bacteriostatic activity of NITD-349 against a high-density culture of M. tuberculosis over time.

Materials:

• NITD-349 stock solution (in DMSO)

• M. tuberculosis culture in mid-log phase

• Middlebrook 7H9 broth with OADC

• Sterile culture tubes or flasks

• Middlebrook 7H10 agar (B569324) plates

• Sterile saline for dilutions

Procedure:

• Inoculum Preparation:

  • Prepare a high-density inoculum of M. tuberculosis at approximately 1 x 10⁸ CFU/mL in 7H9 broth.

• Assay Setup:

  • Prepare culture tubes with different concentrations of NITD-349 (e.g., 1x, 4x, and 10x the MIC determined at low density).

  • Include a growth control tube (no drug).

  • Inoculate each tube with the high-density bacterial suspension.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 24, 48, 72, and 168 hours), withdraw an aliquot from each tube.

• CFU Enumeration:

  • Perform serial dilutions of the collected aliquots in sterile saline.

  • Plate the dilutions onto 7H10 agar plates.

  • Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

• Data Analysis:

  • Count the colonies to determine the CFU/mL at each time point for each drug concentration.

  • Plot log₁₀ CFU/mL versus time. A ≥3-log₁₀ reduction in CFU/mL from the initial inoculum is considered bactericidal activity.

Visualizations

Caption: Mechanism of NITD-349 action on MmpL3.

Caption: Logical workflow for troubleshooting low efficacy.

References

• 1. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pnas.org [pnas.org]
• 4. portlandpress.com [portlandpress.com]
• 5. The driving force for mycolic acid export by mycobacterial MmpL3 is proton translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Mechanisms of MmpL3 Function and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inoculum effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]

NITD-349 In Vivo Animal Studies Technical Support Center

Welcome to the technical support center for NITD-349, designed for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist with your in vivo animal studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NITD-349?

A1: NITD-349 is a potent inhibitor of the mycobacterial membrane protein Large 3 (MmpL3).[1][2] MmpL3 is an essential transporter responsible for exporting trehalose (B1683222) monomycolate, a key component of the mycobacterial cell wall.[3] By inhibiting MmpL3, NITD-349 disrupts cell wall biosynthesis, leading to bactericidal activity against Mycobacterium tuberculosis.[3] Structural studies have shown that NITD-349 binds deep within the central channel of the MmpL3 transmembrane domain, targeting the proton relay pathway to block its transport activity.[4]

Q2: What are the recommended oral dosages for NITD-349 in mice?

A2: Several studies have demonstrated the in vivo efficacy of NITD-349 in mouse models of tuberculosis. Effective oral dosages typically range from 12.5 mg/kg to 100 mg/kg, administered daily.[1][2] The choice of dosage will depend on the specific experimental design, such as the infection model (acute or chronic) and the desired level of bacterial load reduction.

Q3: What level of efficacy can be expected with NITD-349 treatment in mice?

A3: The efficacy of NITD-349 is dose-dependent. In an acute murine model of tuberculosis, oral administration of 12.5 mg/kg and 50 mg/kg of NITD-349 resulted in a 0.9-log and 3.4-log reduction in lung CFU, respectively.[1] In a chronic infection model, four weeks of treatment with 100 mg/kg NITD-349 led to a 2.38-log CFU reduction.[1] Its efficacy has been shown to be comparable to the first-line anti-tuberculosis drug rifampicin.[1]

Q4: What is the oral bioavailability of NITD-349 in mice?

A4: Pharmacokinetic studies in mice have shown that NITD-349 has an oral bioavailability of 51-53%.

Q5: What is the reported half-life of NITD-349 in mice?

A5: The half-life of NITD-349 in mice has been reported to be in the range of 4.5 to 6 hours.

Troubleshooting Guides

Formulation and Administration

Problem: I am having trouble dissolving NITD-349 for oral administration.

• Possible Cause: NITD-349 is a hydrophobic molecule and may have low aqueous solubility.

• Troubleshooting Steps:

  • Review available literature: While the specific formulation from the key preclinical studies by Rao et al. is not detailed in the main publications, it is common to use vehicles such as carboxymethylcellulose (CMC), often with a small amount of a surfactant like Tween 80, for oral gavage of hydrophobic compounds in animal studies.[5]

  • Consider co-solvents: A small percentage of an organic solvent like DMSO or PEG 300 may be used to initially dissolve the compound before further dilution in an aqueous vehicle. However, the final concentration of the organic solvent should be kept low to avoid toxicity.

  • Particle size reduction: If you are working with the solid compound, ensure it is a fine powder to aid in suspension.

  • Sonication: Sonication can help to create a more uniform suspension of the compound in the vehicle.

Problem: I am observing inconsistent results between animals.

• Possible Cause: Inconsistent dosing due to poor formulation stability or inaccurate administration.

• Troubleshooting Steps:

  • Ensure a homogenous suspension: If using a suspension, vortex the formulation thoroughly before drawing each dose to ensure the compound is evenly distributed.

  • Accurate oral gavage technique: Ensure proper oral gavage technique to deliver the full dose to the stomach and avoid accidental administration into the lungs.

  • Fasting: Consider a short fasting period for the animals before dosing to reduce variability in gastric emptying and absorption.

Efficacy and Pharmacokinetics

Problem: The observed in vivo efficacy is lower than expected.

• Possible Cause: Issues with the formulation, administration, or the specific animal model.

• Troubleshooting Steps:

  • Verify formulation and dosage: Double-check all calculations for the formulation and ensure the correct dose is being administered based on the animal's body weight.

  • Assess compound stability: Ensure that NITD-349 is stable in the chosen formulation for the duration of the experiment.

  • Consider the infection model: The efficacy of NITD-349 can vary between acute and chronic infection models.

  • Inoculum-dependent activity: The bactericidal activity of NITD-349 has been shown to be inoculum-dependent.[6][7] Higher bacterial loads may require higher doses or combination therapy for optimal efficacy.

Problem: How do I monitor the pharmacokinetic profile of NITD-349 in my study?

• Solution: To determine the pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) in your specific animal model and formulation, you will need to perform a pharmacokinetic study. This typically involves collecting blood samples at various time points after a single oral dose of NITD-349 and analyzing the plasma concentrations of the compound using a validated analytical method, such as LC-MS/MS.

Data Presentation

In Vivo Efficacy of NITD-349 in Mouse Models of Tuberculosis

Animal Model	Dosage (mg/kg, oral, daily)	Treatment Duration	Lung CFU Reduction (log10)	Reference
Acute Murine Model	12.5	4 weeks	0.9	[1]
Acute Murine Model	50	4 weeks	3.4	[1]
Chronic Murine Model	100	4 weeks	2.38	[1]

Pharmacokinetic Parameters of NITD-349 in Mice

Parameter	Value	Species	Administration	Reference
Oral Bioavailability	51-53%	Mouse	Oral
Half-life (t1/2)	4.5 - 6 hours	Mouse	Oral

Experimental Protocols

General Protocol for Oral Administration of NITD-349 in Mice

• Animal Model: Use an appropriate mouse strain for the tuberculosis infection model (e.g., BALB/c or C57BL/6).

• Infection: Establish a lung infection with Mycobacterium tuberculosis via aerosol or intranasal route, depending on the desired model (acute or chronic).

• Formulation Preparation (General Guidance):

  • Accurately weigh the required amount of NITD-349 powder.

  • If necessary, create a stock solution in a minimal amount of a suitable organic solvent (e.g., DMSO).

  • Prepare the final dosing vehicle. A common vehicle for oral gavage is 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water, sometimes with 0.1% (v/v) Tween 80.

  • Add the NITD-349 stock solution or powder to the vehicle and vortex or sonicate to achieve a uniform suspension. Prepare fresh daily unless stability data indicates otherwise.

• Dosing:

  • Accurately weigh each mouse before dosing.

  • Administer the calculated volume of the NITD-349 formulation via oral gavage using an appropriate gauge gavage needle.

  • Typically, the dosing volume is 5-10 mL/kg.

• Monitoring: Monitor the animals daily for any signs of toxicity or adverse effects.

• Efficacy Assessment: At the end of the treatment period, euthanize the mice and harvest the lungs to determine the bacterial load (CFU count).

Visualizations

Caption: Mechanism of action of NITD-349 as an MmpL3 inhibitor.

Caption: General experimental workflow for in vivo efficacy studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: NITD-349 Solubility and Stability in Culture Media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NITD-349. The focus is on addressing common challenges related to the solubility and stability of this compound in experimental cell culture settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of NITD-349?

A1: NITD-349 is highly soluble in dimethyl sulfoxide (B87167) (DMSO).[1] It is recommended to prepare a high-concentration stock solution in 100% sterile DMSO. For example, a stock solution of 10 mM or higher can be prepared. Using freshly opened, anhydrous DMSO is advisable as hygroscopic DMSO can negatively impact the solubility of the product.[1]

Q2: How should I store the NITD-349 stock solution?

A2: Store the DMSO stock solution in small, single-use aliquots to avoid repeated freeze-thaw cycles. For long-term storage (up to 2 years), -80°C is recommended. For shorter-term storage (up to 1 year), -20°C is acceptable.[1]

Q3: What is the maximum recommended final concentration of DMSO in my cell culture experiments?

A3: The final concentration of DMSO in the culture medium should be kept as low as possible to avoid cytotoxic effects. A general guideline is to keep the final DMSO concentration at or below 0.5%. For many cell lines, 0.1% DMSO is considered safe and is widely recommended.[2] However, the tolerance to DMSO can be cell-line dependent, with primary cells often being more sensitive. It is best practice to include a vehicle control (culture medium with the same final concentration of DMSO without NITD-349) in your experiments to account for any solvent effects.

Troubleshooting Guides

Issue 1: Precipitate Forms Immediately Upon Adding NITD-349 Stock Solution to Culture Medium

This is a common issue known as "crashing out," which occurs when a compound that is highly soluble in a non-polar solvent like DMSO is rapidly introduced into an aqueous environment like culture medium.

Potential Cause	Recommended Solution
"Solvent Shock"	Add the DMSO stock solution dropwise to the pre-warmed (37°C) culture medium while gently vortexing or swirling to ensure rapid and even dispersion.
Prepare an intermediate dilution of the stock in a small volume of serum-free medium first, and then add this to the final volume of complete medium.
High Final Concentration	The intended experimental concentration may exceed the aqueous solubility of NITD-349. Try a lower final concentration.
Low Temperature of Media	Using cold culture medium can decrease the solubility of the compound. Always use pre-warmed (37°C) medium.

Issue 2: Precipitate Forms Over Time in the Incubator

Delayed precipitation can occur due to changes in the media environment or interactions with media components.

Potential Cause	Recommended Solution
Compound Instability	NITD-349 may degrade over time at 37°C. It is advisable to refresh the media with freshly prepared NITD-349 solution at regular intervals for long-term experiments.
Interaction with Media Components	The compound may interact with salts, proteins, or other components in the medium, forming insoluble complexes. If this is suspected, consider using a different basal medium formulation. The presence of serum proteins can sometimes help stabilize compounds.
pH Shift in Media	Changes in the pH of the culture medium during incubation can affect compound solubility. Ensure the culture is well-buffered and monitor the pH.
Evaporation	Evaporation of media in the incubator can increase the concentration of the compound, leading to precipitation. Ensure proper humidification of the incubator.

Experimental Protocols

Protocol for Preparing NITD-349 Working Solution in Culture Medium

This protocol is designed to minimize the risk of precipitation.

Materials:

• NITD-349 powder

• 100% sterile, anhydrous DMSO

• Sterile microcentrifuge tubes

• Complete cell culture medium (e.g., Middlebrook 7H9, DMEM), pre-warmed to 37°C

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Under sterile conditions, dissolve NITD-349 powder in 100% DMSO to a final concentration of 10 mM.

  • Ensure the powder is completely dissolved by vortexing.

  • Aliquot the stock solution into single-use, sterile microcentrifuge tubes and store at -20°C or -80°C.

• Prepare the Final Working Solution:

  • Thaw an aliquot of the 10 mM NITD-349 stock solution at room temperature.

  • Pre-warm the required volume of complete cell culture medium to 37°C.

  • To achieve a final concentration of 10 µM in 10 mL of medium (as an example), you will add 10 µL of the 10 mM stock. This results in a final DMSO concentration of 0.1%.

  • Crucial Step: While gently swirling or vortexing the tube/flask containing the pre-warmed medium, add the 10 µL of the NITD-349 stock solution drop-by-drop.

  • Cap the tube/flask and invert it several times to ensure the solution is homogeneous.

  • Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Protocol for Assessing the Stability of NITD-349 in Culture Medium

This protocol provides a framework for determining the stability of NITD-349 under your specific experimental conditions.

Materials:

• NITD-349 working solution in your chosen culture medium

• Sterile multi-well plates or microcentrifuge tubes

• Incubator at 37°C with 5% CO₂

• Analytical method for quantifying NITD-349 (e.g., HPLC-MS)

• Quenching solution (e.g., cold acetonitrile (B52724) with an internal standard)

Procedure:

• Sample Preparation:

  • Prepare a fresh working solution of NITD-349 in your culture medium at the desired final concentration.

  • Dispense equal volumes of the solution into multiple sterile wells or tubes.

• Time-Course Incubation:

  • Immediately collect the first sample (T=0).

  • Place the remaining samples in a 37°C incubator.

  • Collect samples at various time points (e.g., 2, 4, 8, 24, 48 hours).

• Sample Processing:

  • For each time point, mix the collected sample with a quenching solution (e.g., 1:2 ratio of sample to cold acetonitrile) to precipitate proteins and stop degradation.

  • Vortex and centrifuge the samples at high speed.

  • Collect the supernatant for analysis.

• Quantification:

  • Analyze the concentration of NITD-349 in the supernatant using a validated analytical method like HPLC-MS.

• Data Analysis:

  • Calculate the percentage of NITD-349 remaining at each time point relative to the T=0 concentration.

Visualizations

Caption: Workflow for preparing NITD-349 solutions.

Caption: Logic for troubleshooting NITD-349 precipitation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Managing NITD-349's Metabolic Clearance in Pharmacokinetic Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NITD-349. The information provided is intended to assist in managing and understanding the metabolic clearance of this promising anti-tuberculosis drug candidate in pharmacokinetic (PK) studies.

Frequently Asked Questions (FAQs)

General Properties and Handling

• Q1: What is NITD-349 and what is its primary mechanism of action? A1: NITD-349 is an investigational anti-tuberculosis agent belonging to the indolecarboxamide class.[1] Its primary mechanism of action is the inhibition of MmpL3, a mycolic acid transporter essential for the biosynthesis of the mycobacterial cell wall.[2] This inhibition disrupts the proton relay pathway of MmpL3.[2]

• Q2: What are the known in vitro metabolic clearance properties of NITD-349? A2: NITD-349 exhibits moderate in vitro metabolic clearance in both mouse and human hepatic microsomes.[3] This suggests that the compound is metabolized by liver enzymes, but not so rapidly as to preclude good oral bioavailability.

• Q3: Does NITD-349 have any known effects on major drug-metabolizing enzymes? A3: Studies have shown that NITD-349 does not inhibit the activity of major cytochrome P450 (CYP) enzymes.[1] This is a favorable property as it reduces the potential for drug-drug interactions when co-administered with other medications.

Experimental Design and Troubleshooting

• Q4: I am observing higher (or lower) than expected clearance in my in vitro metabolic stability assay. What are the potential causes? A4: Discrepancies in in vitro clearance can arise from several factors. See the troubleshooting guide below for a systematic approach to identifying the root cause. Common issues include problems with the quality of liver microsomes or hepatocytes, incorrect cofactor concentrations, issues with the test compound's solubility, or unexpected binding to plasticware.

• Q5: My in vivo pharmacokinetic data in mice does not correlate well with my in vitro clearance data. What could be the reason? A5: Poor in vitro-in vivo correlation (IVIVC) is a common challenge in drug development. For NITD-349, this could be due to species differences in metabolism that are not fully captured by in vitro systems, the involvement of extrahepatic metabolism, or the influence of drug transporters in vivo. It is also important to ensure the bioanalytical method is robust and free from matrix effects.

• Q6: I am having difficulty identifying the metabolites of NITD-349. What strategies can I employ? A6: Given that NITD-349 is an indolecarboxamide, potential metabolic pathways to investigate include hydroxylation of the indole (B1671886) ring or the bicyclo[3.1.1]heptan moiety, as well as N-dealkylation. Utilizing high-resolution mass spectrometry can aid in the identification of potential metabolite masses. If metabolite formation is low, consider using a higher concentration of the test compound or a more sensitive analytical method.

Troubleshooting Guide

High Variability in In Vitro Metabolic Clearance Data

Potential Cause	Troubleshooting Steps
Inconsistent Microsome/Hepatocyte Activity	- Ensure proper storage and handling of cryopreserved microsomes or hepatocytes. - Perform a quality control check with a known substrate before running the NITD-349 experiment. - Use a pooled lot of microsomes/hepatocytes to average out inter-individual variability.
Cofactor Degradation	- Prepare fresh NADPH regenerating solutions for each experiment. - Ensure the correct final concentration of cofactors in the incubation.
Compound Solubility Issues	- Visually inspect the incubation mixture for any precipitation. - Use a lower concentration of the organic solvent used to dissolve NITD-349. - Consider using a different formulation or solubilizing agent if solubility remains an issue.
Non-specific Binding	- Use low-binding plates and tubes for all steps of the experiment. - Pre-treat plates with a blocking agent if significant binding is suspected.
Analytical Method Variability	- Validate the LC-MS/MS method for linearity, precision, and accuracy. - Check for and mitigate any matrix effects from the incubation components.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes

Objective: To determine the intrinsic clearance (CLint) of NITD-349 in human liver microsomes.

Materials:

• NITD-349

• Pooled human liver microsomes (HLM)

• 0.5 M Potassium phosphate (B84403) buffer (pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Positive control compound (e.g., a compound with known moderate clearance)

• Acetonitrile (B52724) with an internal standard for quenching the reaction

• 96-well incubation plates and low-binding collection plates

Procedure:

• Prepare a stock solution of NITD-349 in a suitable organic solvent (e.g., DMSO).

• In a 96-well plate, add potassium phosphate buffer.

• Add the NITD-349 stock solution to the wells to achieve the desired final concentration (e.g., 1 µM).

• Add the pooled human liver microsomes to the wells (final protein concentration typically 0.5 mg/mL).

• Pre-incubate the plate at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold acetonitrile containing an internal standard.

• Centrifuge the plate to pellet the protein.

• Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the remaining NITD-349.

• Calculate the rate of disappearance of NITD-349 to determine the intrinsic clearance.

Protocol 2: Cytochrome P450 Reaction Phenotyping

Objective: To identify the specific CYP450 isozymes responsible for the metabolism of NITD-349.

Materials:

• NITD-349

• Recombinant human CYP450 enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4)

• Pooled human liver microsomes

• Selective chemical inhibitors for each CYP isozyme

• NADPH regenerating system

• Control substrates for each CYP isozyme

Procedure:

• Recombinant Enzyme Approach:

  • Incubate NITD-349 with individual recombinant CYP enzymes in the presence of the NADPH regenerating system.

  • Monitor the depletion of NITD-349 over time for each isozyme.

  • The isozyme(s) that show significant metabolism of NITD-349 are identified as potential contributors.

• Chemical Inhibition Approach:

  • Incubate NITD-349 with pooled human liver microsomes in the presence and absence of selective chemical inhibitors for each major CYP isozyme.

  • A significant decrease in the metabolism of NITD-349 in the presence of a specific inhibitor indicates the involvement of that CYP isozyme.

• Analyze all samples by LC-MS/MS to quantify the remaining NITD-349.

Data Presentation

Table 1: Summary of Known Pharmacokinetic Parameters of NITD-349 in Mice

Parameter	Value	Reference
Oral Bioavailability (F%)	51-53%
Half-life (t1/2)	4.5 - 6 hours
In Vitro Metabolic Clearance	Moderate
CYP450 Inhibition	No inhibition of major isoforms

Visualizations

Caption: Experimental workflow for assessing the metabolic clearance of NITD-349.

Caption: Troubleshooting logic for unexpected in vitro metabolic clearance results.

References

• 1. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Refining Experimental Conditions for NITD-349 Combination Therapy Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the potential of NITD-349 in antiviral combination therapies. The information is tailored for researchers, scientists, and drug development professionals, with a focus on addressing specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action of NITD-349, and what is the rationale for its use in antiviral studies?

A1: NITD-349 is a well-characterized inhibitor of the Mycobacterium tuberculosis MmpL3 protein, which is essential for transporting mycolic acid precursors and is critical for the bacterium's cell wall synthesis.[1][2][3] Its primary established role is as a potent anti-tubercular agent.[4]

The exploration of NITD-349 in an antiviral context falls under the strategy of drug repurposing .[5] While direct antiviral activity for NITD-349 has not been established in published literature, the rationale for such studies could be based on several hypotheses:

• Host-pathway modulation: Some antibacterial compounds have been found to exert antiviral effects by modulating host cell pathways that are essential for viral replication.

• Broad-spectrum activity: Preliminary, unpublished screening data may suggest a potential off-target antiviral effect.

• Structural similarity to known antivirals: The chemical scaffold of NITD-349 might share features with compounds known to inhibit viral targets.

It is crucial for researchers to first establish and validate any potential antiviral activity of NITD-349 as a monotherapy before proceeding with extensive combination studies.

Q2: How do I determine the optimal concentration range for NITD-349 and its combination partners in initial screening assays?

A2: The initial concentration range should be guided by two key parameters: the 50% effective concentration (EC₅₀) and the 50% cytotoxic concentration (CC₅₀). A typical starting point is to test a wide range of concentrations (e.g., from nanomolar to high micromolar) in a serial dilution format to determine these values for each compound individually. The selectivity index (SI), calculated as CC₅₀ / EC₅₀, is a critical measure of a compound's therapeutic window. For combination studies, concentrations around the EC₅₀ of each drug are often used as a starting point for synergy testing.

Q3: What are the standard methods for evaluating the interaction between NITD-349 and a combination partner (synergy, additivity, or antagonism)?

A3: The most common in vitro method is the checkerboard assay . This method involves a two-dimensional matrix of serial dilutions of both compounds, allowing for the testing of many concentration combinations. The results are used to calculate the Fractional Inhibitory Concentration (FIC) index, which quantifies the nature of the interaction. Other methods include the isobologram analysis, which provides a graphical representation of the interaction.

Troubleshooting Guides

Issue 1: High Variability in EC₅₀ Values for NITD-349

• Question: We are observing significant well-to-well and experiment-to-experiment variability in the calculated EC₅₀ of NITD-349 in our plaque reduction neutralization tests (PRNT). What are the likely causes?

• Answer: High variability in in vitro antiviral assays is a common challenge. Key factors to investigate include:

  • Cell Health and Passage Number: Ensure you are using a consistent and healthy cell monolayer. High passage numbers can lead to altered cell physiology and viral susceptibility. Standardize the passage number range for all experiments.

  • Virus Titer: The multiplicity of infection (MOI) is critical. Inaccurate virus titration can lead to inconsistent results. Re-titer your viral stock regularly using a reliable method like a plaque assay or TCID₅₀ assay.

  • Compound Stability: Prepare fresh dilutions of NITD-349 for each experiment from a validated stock solution. Avoid repeated freeze-thaw cycles.

  • Assay Uniformity: Inconsistent incubation times, temperature fluctuations, or variations in the overlay medium can all contribute to variability. Ensure standardized procedures across all plates and experiments.

Issue 2: Unexpected Cytotoxicity in Combination Studies

• Question: When combining NITD-349 with another compound, we observe significant cytotoxicity at concentrations that are non-toxic for each compound individually. How should we interpret this?

• Answer: This phenomenon can occur and is an important finding. Here's how to approach it:

  • Confirm the Observation: Repeat the cytotoxicity assay (e.g., MTT, MTS, or CellTiter-Glo) for the combination, ensuring accurate dilutions and appropriate controls.

  • Synergistic Toxicity: The two compounds may have synergistic cytotoxic effects on the host cells. This is a critical consideration for the therapeutic potential of the combination.

  • Off-Target Effects: The combination may be hitting a cellular pathway that is essential for cell viability, an effect not seen with either compound alone.

  • Experimental Artifact: Rule out issues like compound precipitation at higher combined concentrations or a reaction between the two compounds in the culture medium.

Issue 3: Difficulty Interpreting Checkerboard Assay Results

• Question: Our checkerboard assay results are ambiguous, with FIC indices falling on the border between synergy and additivity. How can we improve the clarity of our results?

• Answer: Ambiguous checkerboard results can be refined with the following steps:

  • Narrow the Concentration Range: Once you have an initial idea of the interactive concentrations, perform a second checkerboard assay with a narrower range and smaller dilution steps around the EC₅₀ values.

  • Increase Replicates: Ensure you have sufficient biological and technical replicates to perform statistical analysis on your FIC values.

  • Alternative Synergy Models: Analyze your data using different synergy models (e.g., Bliss independence, Loewe additivity) to see if a consistent pattern emerges.

  • Complement with a Different Assay: Validate your findings using a different method, such as a time-of-addition assay, to see if the combination affects a specific stage of the viral life cycle.

Data Presentation

Table 1: Hypothetical Monotherapy Activity of NITD-349 and a Partner Antiviral (Compound X) against a Generic RNA Virus

Compound	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
NITD-349	1.2	> 50	> 41.7
Compound X	0.8	> 50	> 62.5

Table 2: Hypothetical Synergy Analysis from a Checkerboard Assay of NITD-349 and Compound X

Combination	FIC of NITD-349	FIC of Compound X	FIC Index (FICI)	Interpretation
NITD-349 (0.3 µM) + Compound X (0.1 µM)	0.25	0.125	0.375	Synergy
NITD-349 (0.6 µM) + Compound X (0.2 µM)	0.5	0.25	0.75	Additivity
NITD-349 (0.15 µM) + Compound X (0.4 µM)	0.125	0.5	0.625	Additivity

FIC Index (FICI) Interpretation: ≤ 0.5 = Synergy; > 0.5 to < 4.0 = Additivity/Indifference; ≥ 4.0 = Antagonism.

Mandatory Visualizations

Caption: Hypothetical antiviral mechanism of action for combination therapy.

Caption: Workflow for evaluating antiviral drug combination synergy.

Experimental Protocols

Protocol 1: Plaque Reduction Neutralization Test (PRNT) for EC₅₀ Determination

This protocol is for determining the concentration of a compound that inhibits 50% of viral plaque formation.

• Cell Seeding: Seed a 24-well plate with a suitable host cell line (e.g., Vero E6) to form a confluent monolayer overnight.

• Compound Dilution: Prepare serial dilutions of NITD-349 in a virus-appropriate medium.

• Virus-Compound Incubation: Mix each compound dilution with a standardized amount of virus (e.g., 100 plaque-forming units) and incubate for 1 hour at 37°C.

• Infection: Remove the growth medium from the cell monolayer and inoculate with the virus-compound mixture.

• Adsorption: Incubate for 1 hour at 37°C to allow virus adsorption.

• Overlay: Remove the inoculum and add an overlay medium (e.g., containing 1% methylcellulose) to each well to restrict virus spread.

• Incubation: Incubate the plates at 37°C until plaques are visible (typically 2-4 days).

• Staining: Fix the cells (e.g., with 4% formaldehyde) and stain with a solution like crystal violet to visualize plaques.

• Quantification: Count the plaques in each well. The EC₅₀ is the concentration of the compound that reduces the number of plaques by 50% compared to the virus-only control.

Protocol 2: MTT Assay for Cytotoxicity (CC₅₀) Determination

This protocol measures the metabolic activity of cells to determine compound cytotoxicity.

• Cell Seeding: Seed a 96-well plate with host cells and allow them to adhere overnight.

• Compound Addition: Add serial dilutions of NITD-349 to the wells. Include a "no-drug" control.

• Incubation: Incubate for the same duration as the antiviral assay (e.g., 48-72 hours).

• MTT Reagent: Add MTT reagent to each well and incubate for 2-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage of the "no-drug" control. The CC₅₀ is the compound concentration that reduces cell viability by 50%.

Protocol 3: Checkerboard Assay for Synergy Testing

This protocol assesses the interaction between two compounds.

• Plate Preparation: In a 96-well plate, prepare serial dilutions of NITD-349 along the x-axis (columns) and serial dilutions of the partner compound along the y-axis (rows). Each well will contain a unique combination of concentrations.

• Controls: Include rows and columns with each compound alone to determine their individual Minimum Inhibitory Concentrations (MICs) or EC₅₀s under the assay conditions. Also, include a "no-drug" virus control and a "no-drug, no-virus" cell control.

• Infection: Add a standardized amount of virus to each well (except the cell control).

• Incubation: Incubate the plate for the appropriate duration for the virus-cell system.

• Readout: Assess the antiviral effect in each well using a suitable method (e.g., visual inspection for cytopathic effect, or a quantitative method like an MTT assay or RT-qPCR for viral RNA).

• Data Analysis: For each compound, calculate the Fractional Inhibitory Concentration (FIC) for each well that shows 50% inhibition:

  • FIC of Drug A = (EC₅₀ of Drug A in combination) / (EC₅₀ of Drug A alone)

  • FIC of Drug B = (EC₅₀ of Drug B in combination) / (EC₅₀ of Drug B alone)

• FIC Index (FICI) Calculation: FICI = FIC of Drug A + FIC of Drug B. Use the FICI value to determine synergy, additivity, or antagonism as described in Table 2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are MmpL3 inhibitors and how do they work? [synapse.patsnap.com]
• 3. MmpL3 inhibitors as antituberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Repositioning of Antibiotics in the Treatment of Viral Infections - PubMed [pubmed.ncbi.nlm.nih.gov]

mitigating potential cytotoxicity of NITD-349 in macrophage assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering potential cytotoxicity with NITD-349 in macrophage assays.

Troubleshooting Guide: Mitigating NITD-349 Cytotoxicity

This guide addresses common issues observed during the treatment of macrophages with NITD-349 and provides systematic steps to identify and mitigate potential cytotoxicity.

Issue 1: Unexpected Decrease in Macrophage Viability

If you observe a significant decrease in macrophage viability after treatment with NITD-349, follow these steps to troubleshoot the issue.

Table 1: Troubleshooting Unexpected Cell Death

Observation	Potential Cause	Recommended Action
High cell death at all tested concentrations of NITD-349.	1. Incorrect drug concentration. 2. High solvent toxicity (e.g., DMSO). 3. Intrinsic cytotoxicity of NITD-349.	1. Verify stock solution concentration and perform serial dilutions carefully. 2. Include a solvent control (vehicle) to assess its effect. Ensure final solvent concentration is non-toxic (typically <0.5%). 3. Perform a dose-response cytotoxicity assay to determine the 50% cytotoxic concentration (CC50).
Cell death observed only at higher concentrations.	Dose-dependent cytotoxicity.	Determine the therapeutic index (TI) by comparing the CC50 to the half-maximal effective concentration (EC50) for anti-mycobacterial activity. Optimize experiments to use concentrations well below the CC50.
Cell morphology changes (e.g., rounding, detachment).	Early signs of apoptosis or necrosis.	Proceed to specific cytotoxicity assays (See Issue 2) to determine the mechanism of cell death.

Experimental Workflow for Investigating Cytotoxicity

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Issue 2: Determining the Mechanism of Cell Death

Understanding whether NITD-349 induces apoptosis or necrosis is crucial for interpreting your results and developing mitigation strategies.

Table 2: Comparison of Cytotoxicity Assays

Assay	Principle	Measures	Cell Death Pathway
MTT Assay	Enzymatic reduction of MTT to formazan (B1609692) by mitochondrial dehydrogenases in viable cells.[1][2]	Metabolic activity, an indicator of cell viability.[2]	General cytotoxicity
LDH Assay	Measurement of lactate (B86563) dehydrogenase (LDH) released from damaged cells.[3][4]	Loss of membrane integrity.[4]	Necrosis
Caspase-Glo® 3/7 Assay	Luminescent detection of caspase-3 and -7 activity, key executioner caspases.[5][6][7][8]	Apoptosis induction.[5][7]	Apoptosis

Detailed Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is adapted for a 96-well plate format.

• Cell Seeding: Seed macrophages (e.g., RAW 264.7 or bone marrow-derived macrophages) at a density of 1 x 10^5 to 5 x 10^5 cells/mL in a 96-well plate and incubate overnight.[9]

• Treatment: Treat cells with a serial dilution of NITD-349 and appropriate controls (vehicle and untreated).

• Incubation: Incubate for the desired period (e.g., 24, 48 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or acidified isopropanol (B130326) to each well to dissolve the formazan crystals.[1][9]

• Measurement: Read the absorbance at 570 nm using a microplate reader.[10]

Protocol 2: LDH Cytotoxicity Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells.

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol. Include a positive control for maximum LDH release (e.g., cell lysis buffer or Triton X-100).[11]

• Incubation: Incubate for the desired time.

• Supernatant Collection: Centrifuge the plate at 250 x g for 5 minutes.[12] Carefully transfer 50 µL of the supernatant to a new 96-well plate.[12]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., CytoTox 96® Non-Radioactive Cytotoxicity Assay from Promega). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation and Measurement: Incubate for 30 minutes at room temperature, protected from light.[3] Stop the reaction and measure the absorbance at 490 nm.[4][11]

Protocol 3: Caspase-Glo® 3/7 Assay

This assay quantifies the activity of caspases 3 and 7, key markers of apoptosis.

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate suitable for luminescence assays. Treat with NITD-349 and controls.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent as per the manufacturer's protocol.[8]

• Assay: Add 100 µL of the Caspase-Glo® 3/7 Reagent directly to each well containing 100 µL of cell culture.[8]

• Incubation: Mix by gentle shaking and incubate at room temperature for 1 to 2 hours.[8]

• Measurement: Measure the luminescence using a luminometer.[6]

Potential Mechanisms of Cytotoxicity and Mitigation

Mitochondrial Dysfunction

Many drugs can induce mitochondrial dysfunction, leading to a decrease in cellular energy production and an increase in reactive oxygen species (ROS), ultimately triggering cell death.[13][14][15]

Mitigation Strategies:

• Co-treatment with Antioxidants: Consider co-treating macrophages with antioxidants like N-acetylcysteine (NAC) to quench ROS and assess if it rescues the cytotoxic phenotype.

• Metabolic Analysis: Use techniques like the Seahorse XF Analyzer to measure the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) to directly assess mitochondrial function.[13]

Activation of Stress-Activated Protein Kinase (SAPK) Pathways

Drug-induced stress can activate signaling pathways like the c-Jun N-terminal kinase (JNK) pathway, which can promote apoptosis in macrophages.[16][17] Prolonged JNK activation can lead to the transcription of pro-apoptotic genes.[18][19]

JNK Signaling Pathway Leading to Apoptosis

Caption: Simplified JNK signaling pathway in apoptosis.

Mitigation Strategies:

• JNK Inhibition: Use a specific JNK inhibitor (e.g., SP600125) to confirm the involvement of this pathway. If the inhibitor rescues cells from NITD-349-induced death, it suggests JNK pathway activation is a key mechanism.

• Time-Course Analysis: Perform a time-course experiment to determine the onset of JNK activation (via phosphorylation assays like Western blot) and apoptosis. Shorter incubation times with NITD-349 may be sufficient for its anti-mycobacterial effect without triggering significant apoptosis.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NITD-349?

A1: NITD-349 is an inhibitor of the Mycobacterial membrane protein Large 3 (MmpL3).[20][21] It targets the proton relay pathway of MmpL3, blocking its function which is essential for the biosynthesis of the mycobacterial cell wall.[21][22]

Q2: Is NITD-349 expected to be cytotoxic to macrophages?

A2: While NITD-349 is potent against Mycobacterium tuberculosis within macrophages, there is no specific published data on its cytotoxicity towards uninfected host macrophages.[20] However, like many small molecule inhibitors, it has the potential to exhibit off-target effects that could lead to cytotoxicity at higher concentrations. It is crucial to experimentally determine the cytotoxic profile in your specific macrophage model.

Q3: My MTT assay results show increased metabolic activity at low NITD-349 concentrations. Is this reliable?

A3: An increase in MTT reduction can sometimes indicate an increase in cellular metabolic activity or proliferation. However, it can also be an artifact. Some compounds can directly reduce MTT, or cellular stress might temporarily increase mitochondrial activity. It's important to correlate MTT results with other assays that measure cell number (e.g., crystal violet staining) or cell death (LDH or Caspase assays) to correctly interpret the data.

Q4: Can the solvent for NITD-349 affect my macrophage assay?

A4: Yes. NITD-349 is typically dissolved in DMSO. High concentrations of DMSO are toxic to macrophages. Always include a vehicle control (macrophages treated with the same concentration of DMSO used in your highest NITD-349 dose) in your experiments. The final DMSO concentration should generally be kept below 0.5% to avoid solvent-induced cytotoxicity.

Q5: How can I distinguish between NITD-349-induced cytotoxicity and macrophage death caused by mycobacterial infection?

A5: This is a critical experimental control. You must run parallel experiments:

• Uninfected Macrophages: Treat with NITD-349 to determine the drug's intrinsic cytotoxicity.

• Infected Macrophages: Treat with vehicle (e.g., DMSO) to measure cell death caused by the infection alone.

• Infected Macrophages: Treat with NITD-349 to assess the combined effect and the ability of the drug to protect macrophages by killing the bacteria.

By comparing these conditions, you can parse the cytotoxic effects of the drug from the pathogenic effects of the bacteria.

References

• 1. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 2. merckmillipore.com [merckmillipore.com]
• 3. LDH cytotoxicity assay [protocols.io]
• 4. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 5. Caspase-Glo® 3/7 Assay Protocol [promega.ca]
• 6. Caspase Activation as a Versatile Assay Platform for Detection of Cytotoxic Bacterial Toxins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [worldwide.promega.com]
• 8. ulab360.com [ulab360.com]
• 9. Cytotoxicity test against RAW macrophage cell line using MTT assay [bio-protocol.org]
• 10. MTT colorimetric assay for testing macrophage cytotoxic activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mcb.berkeley.edu [mcb.berkeley.edu]
• 13. Anti-HIV Drugs Cause Mitochondrial Dysfunction in Monocyte-Derived Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anti-HIV Drugs Cause Mitochondrial Dysfunction in Monocyte-Derived Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. experts.umn.edu [experts.umn.edu]
• 16. ahajournals.org [ahajournals.org]
• 17. mdpi.com [mdpi.com]
• 18. creative-diagnostics.com [creative-diagnostics.com]
• 19. JNK-signaling: A multiplexing hub in programmed cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 20. medchemexpress.com [medchemexpress.com]
• 21. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Bactericidal Activity of NITD-349 Against Clinical Multidrug-Resistant Tuberculosis Isolates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bactericidal activity of NITD-349 against clinical multidrug-resistant Mycobacterium tuberculosis (MDR-TB) isolates, supported by experimental data. We detail the methodologies for key validation experiments and present a clear comparison with existing anti-tuberculosis agents.

Executive Summary

NITD-349 is a potent indolcarboxamide that demonstrates significant bactericidal activity against both drug-sensitive and multidrug-resistant strains of Mycobacterium tuberculosis.[1] Its novel mechanism of action, targeting the essential mycolic acid transporter MmpL3, makes it a promising candidate for the treatment of MDR-TB.[1] Experimental data indicates that NITD-349 exhibits low minimum inhibitory concentrations (MICs) against a range of MDR-TB clinical isolates and demonstrates efficacy in murine infection models comparable to or exceeding that of some first-line drugs.[2] Furthermore, it displays synergistic effects when used in combination with isoniazid, a cornerstone of current TB therapy.

Comparative Bactericidal Activity

The bactericidal efficacy of NITD-349 has been evaluated against various MDR-TB strains and compared with conventional anti-TB drugs. The following tables summarize the key quantitative data from in vitro and in vivo studies.

Table 1: In Vitro Activity of NITD-349 Against M. tuberculosis Strains

Compound	Strain	MIC Range (μM)	Key Findings
NITD-349	Various MDR Mtb strains	0.04 - 0.08[2]	Potent activity against a range of multidrug-resistant clinical isolates.[1]
NITD-349	M. tuberculosis H37Rv	MIC₅₀ of 0.023	Highly potent against the virulent reference strain.
Isoniazid	Drug-sensitive Mtb	-	NITD-304 and NITD-349 were 10 times more potent against the Mycobacterium tuberculosis H37Rv isolate than isoniazid.
Rifampicin (B610482)	Drug-sensitive Mtb	-	Efficacy of NITD-349 is comparable to the first-line TB drug rifampicin after 2 weeks of treatment in an established infection mouse model.
Ethambutol (B1671381)	Drug-sensitive Mtb	-	Efficacy of NITD-349 is better than ethambutol after 2 weeks of treatment in an established infection mouse model.

Table 2: In Vivo Efficacy of NITD-349 in Murine Tuberculosis Models

Treatment Group	Dosing	Log CFU Reduction (Lung Tissue)	Model Type
NITD-349	12.5 mg/kg	0.9	Acute Murine Efficacy Model
NITD-349	50 mg/kg	3.4	Acute Murine Efficacy Model
NITD-349	100 mg/kg (4 weeks)	2.38	Established Infection Mouse Model

Mechanism of Action: Inhibition of MmpL3

NITD-349 exerts its bactericidal effect by inhibiting Mycobacterial membrane protein Large 3 (MmpL3). MmpL3 is an essential transporter protein responsible for exporting trehalose (B1683222) monomycolate (TMM), a crucial precursor for the biosynthesis of mycolic acids, which are fundamental components of the mycobacterial cell wall. By binding to a deep channel within the transmembrane domain of MmpL3, NITD-349 disrupts the proton motive force, effectively blocking the transport of TMM. This leads to the depletion of essential cell wall components, ultimately resulting in bacterial cell death.

Inhibition of the MmpL3 transporter by NITD-349.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is adapted from the EUCAST reference method for M. tuberculosis complex.

• Inoculum Preparation:

  • M. tuberculosis strains are cultured on Middlebrook 7H10 agar (B569324).

  • Colonies are suspended in Middlebrook 7H9 broth containing 0.05% Tween 80 to a turbidity equivalent to a 0.5 McFarland standard.

  • The suspension is then diluted 1:100 in 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) to achieve a final inoculum of approximately 1 x 10⁵ CFU/mL.

• Drug Preparation and Plate Setup:

  • NITD-349 and comparator drugs are serially diluted in a 96-well microtiter plate using 7H9-OADC broth to achieve a range of final concentrations.

  • Each plate includes a drug-free growth control and a sterility control (no inoculum).

• Inoculation and Incubation:

  • 100 µL of the prepared bacterial inoculum is added to each well, except for the sterility control.

  • The plates are sealed and incubated at 37°C.

• Reading and Interpretation:

  • Growth in the wells is visually assessed or measured using a spectrophotometer (OD₆₀₀) or a resazurin-based colorimetric assay after 7, 14, and 21 days of incubation.

  • The MIC is defined as the lowest drug concentration that inhibits at least 90% of the visible bacterial growth compared to the drug-free control.

Time-Kill Kinetics Assay

This assay determines the bactericidal or bacteriostatic nature of a compound over time.

• Culture Preparation:

  • A mid-logarithmic phase culture of M. tuberculosis is prepared in 7H9-OADC broth.

  • The culture is diluted to a starting inoculum of approximately 1 x 10⁵ to 1 x 10⁶ CFU/mL.

• Drug Exposure:

  • NITD-349 is added to the bacterial cultures at concentrations corresponding to multiples of its predetermined MIC (e.g., 1x, 4x, 10x MIC).

  • A drug-free culture is included as a growth control.

  • Cultures are incubated at 37°C with shaking.

• Sampling and Viable Cell Counting:

  • At specified time points (e.g., 0, 1, 3, 5, and 7 days), aliquots are withdrawn from each culture.

  • Serial ten-fold dilutions of each aliquot are prepared in saline with 0.05% Tween 80.

  • 100 µL of each dilution is plated onto Middlebrook 7H10 agar plates.

  • Plates are incubated at 37°C for 3-4 weeks, and the number of colonies is counted to determine the CFU/mL.

• Data Analysis:

  • The log₁₀ CFU/mL is plotted against time for each drug concentration.

  • A ≥3-log₁₀ decrease in CFU/mL from the initial inoculum is considered bactericidal activity.

Checkerboard Assay for Synergy Testing

This assay is used to evaluate the interaction between two antimicrobial agents.

• Plate Setup:

  • A 96-well microtiter plate is prepared with serial dilutions of NITD-349 along the x-axis and a second drug (e.g., isoniazid) along the y-axis.

  • This creates a matrix of wells containing various concentration combinations of the two drugs.

• Inoculation and Incubation:

  • Each well is inoculated with a standardized M. tuberculosis suspension as described for the MIC assay.

  • The plate is incubated at 37°C for 7-14 days.

• Data Collection and Analysis:

  • The MIC of each drug alone and in combination is determined.

  • The Fractional Inhibitory Concentration (FIC) for each drug is calculated as follows:

    • FIC A = (MIC of drug A in combination) / (MIC of drug A alone)

    • FIC B = (MIC of drug B in combination) / (MIC of drug B alone)

  • The FIC Index (FICI) is calculated by summing the individual FICs: FICI = FIC A + FIC B.

  • The interaction is interpreted as:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Experimental Validation Workflow

The following diagram illustrates the logical workflow for validating the bactericidal activity of a novel compound like NITD-349 against MDR-TB isolates.

References

• 1. pnas.org [pnas.org]
• 2. Protocol for determining MBC and Time kill curves of antimycobacterial compounds using auto-bioluminescent Mtb [protocols.io]

Comparative Analysis of the Kill Kinetics of NITD-349 and NITD-304: A Guide for Researchers

This guide provides a detailed comparative analysis of the kill kinetics of two promising anti-tubercular agents, NITD-349 and NITD-304. Both compounds are indolcarboxamides that target the essential mycobacterial membrane protein Large 3 (MmpL3), a transporter of trehalose (B1683222) monomycolate crucial for cell wall biosynthesis.[1][2] This guide is intended for researchers, scientists, and drug development professionals seeking to understand the bactericidal activity and therapeutic potential of these MmpL3 inhibitors.

Mechanism of Action: Targeting MmpL3

Both NITD-349 and NITD-304 exert their bactericidal effects by inhibiting MmpL3.[2][3] This inhibition disrupts the transport of trehalose monomycolate, a key precursor for mycolic acid synthesis, leading to the abolition of mycolic acid export to the outer membrane and ultimately causing rapid cell death.[4] Structural studies have shown that these inhibitors bind within the transmembrane domain of MmpL3, blocking its proton relay pathway and inducing conformational changes that disrupt its function.[5][6]

Comparative Kill Kinetics

While both compounds target the same protein, studies have revealed differences in their bactericidal potency and kinetics. NITD-349 is considered the more advanced molecule in the indolcarboxamide series.[1][7]

NITD-349 has demonstrated rapid, concentration- and time-dependent bactericidal activity against Mycobacterium tuberculosis (Mtb).[8] Studies have shown that it can lead to a 3- to 4-log reduction in colony-forming units (CFU) within three days of treatment.[8] However, a key characteristic of NITD-349's activity is its dependence on the initial bacterial inoculum size.[1][7] At lower inocula, NITD-349 exhibits rapid and complete sterilization of the culture, whereas at higher inocula, the kill rate decreases significantly.[7]

NITD-304 is also a potent inhibitor of Mtb growth with bactericidal activity.[1][9] However, its kill kinetics are described as more moderate compared to the rapid action of NITD-349 under optimal conditions.[1][7] At its IC50, NITD-304 results in a 1-log reduction in viable bacteria, and a 4-log kill is achieved at 100 times its IC50, but without complete sterilization.[1][7]

The observed differences in their kill rates are likely attributable to the inoculum-dependent effect.[7]

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data on the kill kinetics and potency of NITD-349 and NITD-304.

Table 1: In Vitro Potency against M. tuberculosis H37Rv

Compound	MIC50 (nM)	IC50 (nM)	IC90 (nM)
NITD-349	23[8]	56 ± 22[7]	84 ± 17[7]
NITD-304	~20	Not explicitly stated	Not explicitly stated

Table 2: Bactericidal Activity

Compound	Condition	Kill Rate	Outcome
NITD-349	Low inoculum (<10^6 CFU/mL)	Rapid, near-linear kill over 7 days[7][10]	Complete sterilization within 7-14 days[7][10]
High inoculum (>10^7 CFU/mL)	Reduced, ~1 log per week[7]	Incomplete kill, MBC >1 µM[7]
NITD-304	Standard inoculum (10^7 CFU/mL)	Moderate[1][7]	1-log reduction at IC50, 4-log reduction at 100x IC50[1][7]

Table 3: Minimum Bactericidal Concentration (MBC)

Compound	MBC (nM)	Inoculum Condition
NITD-349	63 - 125[7]	Low inoculum
>1000[7]	High inoculum
NITD-304	Not explicitly stated	Not explicitly stated

Experimental Protocols

The following are detailed methodologies for key experiments cited in the analysis of NITD-349 and NITD-304.

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Determination

• Bacterial Culture: Mycobacterium tuberculosis H37Rv is grown in Middlebrook 7H9 medium supplemented with 10% v/v OADC (oleic acid, albumin, dextrose, catalase) and 0.05% w/v Tween 80.

• Compound Preparation: NITD-349 and NITD-304 are prepared from a 10 mM stock solution in DMSO. The final concentration of DMSO in all cultures is maintained at 1%.

• MIC Assay: Bacteria are inoculated into the medium containing serial dilutions of the compounds to a starting optical density at 600 nm (OD600) of 0.02. The cultures are incubated for 5 days. The MIC is determined as the minimum concentration of the compound that inhibits visible growth.

• MBC Assay: To determine the MBC, aliquots from the MIC assay tubes with no visible growth are plated on Middlebrook 7H10 medium with 10% v/v OADC. The plates are incubated for 3-4 weeks at 37°C. The MBC is defined as the lowest concentration that results in a 3-log reduction in CFU compared to the initial inoculum.[7]

Kill Kinetics Assay

• Inoculum Preparation: M. tuberculosis cultures are prepared at different starting inocula, ranging from approximately 10^5 to 10^7 CFU/mL, in Middlebrook 7H9 medium with supplements.[7]

• Drug Exposure: The bacterial cultures are exposed to various concentrations of NITD-349 or NITD-304.

• Viability Measurement: At different time points (e.g., day 0, 7, 14, 21), samples are taken from each culture.

• CFU Enumeration: Ten-fold serial dilutions of the samples are plated on Middlebrook 7H10 agar (B569324) plates with 10% OADC supplement.

• Incubation and Counting: The plates are incubated at 37°C for 3-4 weeks, after which the colonies are counted to determine the number of viable bacteria (CFU/mL).[7]

Visualizing the Mechanism and Workflow

To better illustrate the concepts discussed, the following diagrams were generated using the DOT language.

Caption: Mechanism of MmpL3 inhibition by NITD-349 and NITD-304.

Caption: Workflow for determining the kill kinetics of antitubercular compounds.

Synergistic Effects and Future Directions

An important finding is the synergistic effect of NITD-349 when combined with isoniazid (B1672263) (INH), a first-line anti-TB drug that also targets mycolic acid synthesis.[1][7] This combination not only increases the kill rate but also prevents the emergence of resistant mutants, even at higher bacterial inocula.[1][7] This suggests a promising avenue for future clinical applications to enhance treatment efficacy and combat drug resistance.

References

• 1. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synergistic Interactions of MmpL3 Inhibitors with Antitubercular Compounds In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor | SEATRAC [seatrac.uw.edu]
• 10. researchgate.net [researchgate.net]

Unveiling Synergistic Power: NITD-349 in Combination Therapy for Tuberculosis

A deep dive into the synergistic effects of the novel MmpL3 inhibitor NITD-349 with existing antitubercular agents reveals promising avenues for more effective and potentially shorter treatment regimens for tuberculosis (TB). This guide provides a comprehensive comparison of NITD-349's performance in combination with other drugs, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

NITD-349, a potent inhibitor of the essential mycobacterial membrane protein Large 3 (MmpL3), disrupts the transport of mycolic acids, crucial components of the Mycobacterium tuberculosis cell wall.[1][2] This mechanism of action suggests a strong potential for synergistic interactions with other anti-TB drugs that target different cellular pathways.[3][4][5] This guide synthesizes findings from key studies to assess these synergistic effects, offering a valuable resource for the TB drug development community.

Quantitative Assessment of Synergy: A Comparative Overview

The synergistic potential of NITD-349 has been evaluated in combination with a range of first- and second-line anti-TB drugs, as well as other experimental compounds. The primary method for quantifying these interactions is the checkerboard assay, which determines the Fractional Inhibitory Concentration (FIC) index (ΣFIC). A ΣFIC of ≤0.5 is indicative of a synergistic interaction.

Drug in Combination with NITD-349	Drug Class/Target	ΣFIC Value	Outcome	Reference
Isoniazid (B1672263) (INH)	Mycolic Acid Synthesis	Additive (ΣFIC = 1) in one study, Synergistic in another	Additive/Synergistic
Rifampin (RIF)	RNA Polymerase	0.5	Synergistic
Bedaquiline (BDQ)	ATP Synthase	0.37–0.5	Synergistic
Clofazimine (CFZ)	Multiple (including energy metabolism)	≤0.5	Synergistic
Ampicillin (AMP)	Cell Wall Synthesis (β-lactam)	≤0.5	Synergistic
Meropenem (MRP)	Cell Wall Synthesis (β-lactam)	≤0.5	Synergistic
Penicillin G (PenG)	Cell Wall Synthesis (β-lactam)	0.5	Synergistic
Ethambutol (EMB)	Arabinogalactan Synthesis	Additive	Additive
Ciprofloxacin (CIP)	DNA Gyrase	Additive	Additive

Note: The interaction with Isoniazid (INH) showed varied results across different studies, with one indicating an additive effect based on the ΣFIC value from a checkerboard assay, while another demonstrated synergy through increased kill rates and prevention of resistance in kinetic studies.

Enhanced Bactericidal Activity and Resistance Suppression

Beyond the static checkerboard assays, dynamic time-kill kinetic studies have provided further evidence for the powerful synergy between NITD-349 and isoniazid (INH). Combination therapy not only leads to a more rapid killing of M. tuberculosis but also effectively prevents the emergence of drug-resistant mutants, a critical challenge in TB treatment. Studies have shown that while single-agent treatment with either NITD-349 or INH can lead to the outgrowth of resistant bacteria, the combination maintains bactericidal activity and suppresses the development of resistance.

Experimental Protocols

To facilitate the replication and further exploration of these findings, detailed methodologies for the key experiments are provided below.

Checkerboard Synergy Assay (Resazurin Reduction Microplate Assay - REMA)

This assay is used to determine the in vitro interaction profile of two drugs.

• Bacterial Culture: M. tuberculosis (e.g., H37Rv strain) is cultured in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase), 0.5% glycerol, and 0.05% tyloxapol.

• Plate Preparation: A two-dimensional array of twofold serial dilutions of each test compound is prepared in 96-well microplates. This creates a matrix of varying concentrations of both drugs.

• Inoculation: The bacterial culture is diluted to a standardized density and inoculated into the wells of the microplates.

• Incubation: Plates are incubated at 37°C for a defined period (e.g., 7-10 days).

• Metabolic Readout: The metabolic activity of the bacteria is assessed by adding a resazurin (B115843) solution to each well. Viable, metabolically active bacteria will reduce the blue resazurin to pink resorufin.

• Data Analysis: The Minimum Inhibitory Concentration (MIC) of each drug alone and in combination is determined as the lowest concentration that prevents the color change. The Fractional Inhibitory Concentration Index (ΣFIC) is then calculated using the following formula: ΣFIC = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone) A ΣFIC of ≤ 0.5 indicates synergy, >0.5 to 4 indicates an additive or indifferent interaction, and >4 indicates antagonism.

Checkerboard Assay Workflow

Time-Kill Kinetic Assay

This assay assesses the bactericidal or bacteriostatic effect of drug combinations over time.

• Bacterial Culture: Prepare a mid-logarithmic phase culture of M. tuberculosis.

• Inoculum Preparation: Adjust the bacterial culture to a specific starting inoculum (e.g., ~10^5 to ~10^7 CFU/mL).

• Drug Exposure: Inoculate the bacteria into culture medium containing the drugs at specified concentrations, both individually and in combination. A drug-free control (DMSO vehicle) is also included.

• Sampling and Plating: At various time points (e.g., 0, 3, 7, 14, and 21 days), withdraw aliquots from each culture. Perform serial dilutions and plate on solid agar (B569324) medium (e.g., Middlebrook 7H10 with OADC).

• Incubation and CFU Counting: Incubate the plates at 37°C for 3-4 weeks, after which the number of colony-forming units (CFUs) is counted.

• Data Analysis: Plot the log10 CFU/mL against time for each treatment condition. A synergistic interaction is indicated by a significant decrease in CFU counts for the combination compared to the individual drugs.

Time-Kill Kinetic Assay Workflow

Mechanism of Synergy

The observed synergy between NITD-349 and other anti-TB drugs can be attributed to their complementary mechanisms of action.

Simplified Signaling Pathways of TB Drugs

By targeting both the synthesis (INH) and transport (NITD-349) of mycolic acids, the combination delivers a dual blow to the integrity of the mycobacterial cell wall. Similarly, combining NITD-349 with drugs that disrupt other essential processes, such as transcription (Rifampin) or energy production (Bedaquiline), creates multiple points of failure for the bacterium, leading to enhanced killing and a lower likelihood of developing resistance.

The promising synergistic interactions of NITD-349 with a variety of anti-TB agents strongly support its continued development as a component of novel combination therapies. Further in vivo studies and clinical trials are warranted to fully elucidate the potential of these combinations to shorten and improve the efficacy of tuberculosis treatment.

References

• 1. researchgate.net [researchgate.net]
• 2. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor | SEATRAC [seatrac.uw.edu]
• 4. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

MmpL3: Validating its Role as the Primary Target of NITD-349

A comparative analysis of experimental evidence supporting the mechanism of action of the novel anti-tubercular agent NITD-349.

Mycobacterial membrane protein Large 3 (MmpL3) has emerged as a crucial and promising target for novel anti-tuberculosis drugs due to its essential role in the biogenesis of the mycobacterial cell wall.[1] This guide provides a comprehensive overview of the experimental validation of MmpL3 as the direct target of the indolecarboxamide inhibitor, NITD-349. We present a comparative analysis of NITD-349 with other known MmpL3 inhibitors, supported by quantitative data, detailed experimental protocols, and visual representations of key biological pathways and experimental workflows.

Direct Binding and High Affinity of NITD-349 to MmpL3

A primary line of evidence for a drug's target is the demonstration of direct physical interaction. Multiple biophysical techniques have been employed to confirm the binding of NITD-349 to MmpL3 and to quantify its affinity.

Microscale thermophoresis (MST) has shown that NITD-349 binds to MmpL3 with a dissociation constant (Kd) of 0.05 µM.[2] Further in vitro binding assays, including surface plasmon resonance (SPR), have consistently demonstrated high-affinity binding between NITD-349 and MmpL3, with dissociation constants ranging from the low micromolar to low millimolar concentrations.[3][4] These studies indicate a strong and specific interaction between the compound and the transporter protein.

Table 1: Comparative Binding Affinities of MmpL3 Inhibitors

Compound	Binding Assay	Dissociation Constant (Kd)	Reference
NITD-349	Microscale Thermophoresis (MST)	0.05 µM	[2]
NITD-349	Surface Plasmon Resonance (SPR)	Micromolar to millimolar range	[3][4]
NITD-304	Surface Plasmon Resonance (SPR)	High affinity	[3][4]
AU1235	Surface Plasmon Resonance (SPR)	High affinity	[3][4]
SQ109	Surface Plasmon Resonance (SPR)	Micromolar to millimolar range	[3]
SPIRO	Microscale Thermophoresis (MST)	0.8 µM	[2]

Mechanism of Action: Inhibition of Mycolic Acid Transport

MmpL3 is an essential transporter responsible for the export of trehalose (B1683222) monomycolate (TMM), a key precursor for the synthesis of the mycobacterial outer membrane.[5] Inhibition of MmpL3 disrupts this crucial process, leading to bacterial cell death.

Metabolic labeling studies using [1,2-¹⁴C]acetate in Mycobacterium tuberculosis (Mtb) have shown that treatment with NITD-349 leads to the accumulation of TMM, a hallmark of MmpL3 inhibition.[3][4] This finding directly links the bactericidal activity of NITD-349 to the disruption of the MmpL3-mediated transport pathway.

Structural studies have provided a detailed understanding of how NITD-349 inhibits MmpL3 function. Co-crystal structures of MmpL3 in complex with NITD-349 reveal that the inhibitor binds deep within the central transmembrane channel of the protein.[6][7] This binding is proposed to block the proton relay pathway, which is essential for the transport activity of MmpL3.[6][7] The amide and indole (B1671886) nitrogens of NITD-349 directly interact with and "clamp" a key aspartate residue (Asp645), disrupting the proton motive force required for substrate translocation.[6][7]

Mechanism of MmpL3 Inhibition by NITD-349.

Genetic Validation: Resistance Mutations in mmpL3

A powerful method for validating a drug's target is the identification of resistance-conferring mutations in the gene encoding the target protein. Multiple studies have shown that resistance to NITD-349 is associated with mutations in the mmpL3 gene.[8] Strains of M. tuberculosis with mutations in mmpL3 exhibit reduced susceptibility to NITD-349 and other structurally diverse MmpL3 inhibitors, providing strong genetic evidence that MmpL3 is the primary target.[8] Furthermore, overexpression of MmpL3 has been shown to confer resistance to some MmpL3 inhibitors.[8]

Comparative Efficacy and Bactericidal Activity

NITD-349 exhibits potent bactericidal activity against both replicating and intramacrophage M. tuberculosis.[9] Kill kinetic analysis demonstrates a concentration- and time-dependent killing of Mtb cells, with a significant reduction in colony-forming units (CFU) within days of treatment.[9][10] The minimum inhibitory concentration (MIC) of NITD-349 against various multidrug-resistant (MDR) Mtb strains is in the nanomolar range, highlighting its high potency.[9]

Table 2: In Vitro Efficacy of NITD-349 and Other MmpL3 Inhibitors

Compound	Target Organism	MIC50	Reference
NITD-349	M. tuberculosis H37Rv	23 nM	[9]
NITD-349	MDR M. tuberculosis strains	0.04 - 0.08 µM	[9]
NITD-304	M. tuberculosis H37Rv	0.02 µM	[3][4]
SQ109	M. tuberculosis H37Rv	2.36 µM	[3][4]
AU1235	M. tuberculosis H37Rv	0.48 µM	[3][4]

Experimental Protocols

Microscale Thermophoresis (MST)

MST is used to quantify the binding affinity between a fluorescently labeled molecule and a ligand. In the context of NITD-349 and MmpL3, purified MmpL3 protein would be labeled with a fluorescent dye. A constant concentration of the labeled MmpL3 is mixed with varying concentrations of NITD-349. The samples are then loaded into capillaries and subjected to a microscopic temperature gradient. The movement of the fluorescently labeled MmpL3 along this gradient changes upon binding to NITD-349. This change in thermophoretic movement is measured and plotted against the ligand concentration to determine the dissociation constant (Kd).

Experimental Workflow for Microscale Thermophoresis (MST).

Metabolic Labeling with [1,2-¹⁴C]acetate

This whole-cell assay is used to assess the impact of a compound on lipid synthesis and transport. M. tuberculosis cultures are treated with different concentrations of NITD-349. Subsequently, [1,2-¹⁴C]acetate is added to the cultures. The radiolabeled acetate (B1210297) is incorporated into newly synthesized lipids, including TMM. After a period of incubation, the lipids are extracted from the mycobacterial cells and separated by thin-layer chromatography (TLC). The accumulation of radiolabeled TMM is then quantified, providing a direct measure of MmpL3 inhibition.[3][4]

Conclusion

References

• 1. portlandpress.com [portlandpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Inoculum-dependent bactericidal activity of a Mycobacterium tuberculosis MmpL3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of NITD-349's Efficacy Against Replicating and Non-Replicating Mycobacterium tuberculosis

A guide for researchers and drug development professionals on the differential activity of the novel MmpL3 inhibitor, NITD-349, against metabolically active and dormant M. tuberculosis.

This guide provides a comprehensive comparison of the investigational anti-tuberculosis agent NITD-349's activity against both replicating and non-replicating Mycobacterium tuberculosis (Mtb). A comparative analysis with standard-of-care drugs—Isoniazid (B1672263), Rifampicin, and Moxifloxacin—is presented, supported by experimental data and detailed methodologies.

Executive Summary

NITD-349, a potent inhibitor of the essential mycolic acid transporter MmpL3, demonstrates robust bactericidal activity against actively replicating Mtb. However, consistent with its mechanism of action targeting cell wall biosynthesis, evidence indicates a significant lack of efficacy against non-replicating or dormant Mtb. This differential activity profile is a critical consideration for its potential role in future tuberculosis treatment regimens, which must effectively target the entire spectrum of Mtb metabolic states within the host. In contrast, comparator drugs such as Rifampicin and Moxifloxacin retain notable activity against these persistent, non-replicating bacterial populations.

Data Presentation: In Vitro Activity Comparison

The following tables summarize the in vitro activity of NITD-349 and comparator drugs against replicating and non-replicating Mtb. Minimum Inhibitory Concentration (MIC) is a measure of the lowest drug concentration that prevents visible growth, while Minimum Bactericidal Concentration (MBC) is the lowest concentration that results in a significant reduction (typically ≥99.9%) of the initial bacterial inoculum.

Table 1: Activity against Replicating M. tuberculosis H37Rv

Compound	Target/Mechanism of Action	MIC (μM)	Reference(s)
NITD-349	MmpL3 (Mycolic Acid Transport)	0.023 - 0.05	[1][2]
Isoniazid	InhA (Mycolic Acid Synthesis)	0.07 - 0.58	[2][3]
Rifampicin	RpoB (RNA Polymerase)	0.0015 - 0.19	[2]
Moxifloxacin	GyrA/GyrB (DNA Gyrase)	0.125 - 0.5	[4]

Table 2: Activity against Non-Replicating M. tuberculosis

Compound	Non-Replicating Model	Activity Metric	Result (μM)	Reference(s)
NITD-349 (Indolecarboxamides)	Nutrient Starvation / Hypoxia	MIC/MBC	Inactive / Devoid of activity	[5][6][7]
Isoniazid	Carbon Starvation	% Inhibition (at 80x MIC)	~80% inhibition (reduced activity)	[8]
Isoniazid	Hypoxia	MIC	High (tolerance observed)	[9]
Rifampicin	Nutrient Starvation	LCC90 (>90% killing)	>100 (significant loss of activity)	[10]
Rifampicin	Carbon Starvation	MBC90	0.8 - 12	[8]
Moxifloxacin	Streptomycin Starvation (NRP)	MIC	0.125	[4]
Moxifloxacin	Acid Phase	MIC	0.25	[4]

Note: The activity against non-replicating Mtb is highly dependent on the in vitro model used. LCC90 refers to the lowest concentration required to kill 90% of the bacterial population.

Experimental Protocols

Determination of MIC against Replicating Mtb (Resazurin Microtiter Assay - REMA)

This method is a common and reliable colorimetric assay to determine the minimum inhibitory concentration of a compound against actively growing Mtb.

a. Culture Preparation: M. tuberculosis H37Rv is grown in Middlebrook 7H9 broth supplemented with 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase) and 0.05% Tween 80 until it reaches the mid-logarithmic growth phase.

b. Assay Procedure:

• The test compounds are serially diluted in a 96-well microtiter plate.

• The Mtb culture is diluted to a standardized concentration and added to each well.

• The plate is incubated at 37°C for 5-7 days.

• A resazurin (B115843) solution is added to each well. Resazurin, a blue-colored dye, is reduced to the pink-colored resorufin (B1680543) by metabolically active cells.

• After further incubation, a color change from blue to pink indicates bacterial growth, while the absence of a color change (remaining blue) indicates inhibition of growth. The MIC is determined as the lowest compound concentration that prevents this color change.

Induction of Non-Replicating Mtb and Activity Assessment

Several in vitro models are used to mimic the dormant state of Mtb.

a. Nutrient Starvation Model:

• Mtb is grown to mid-log phase in standard growth medium.

• The bacterial cells are harvested by centrifugation, washed, and resuspended in a nutrient-deficient medium, such as phosphate-buffered saline (PBS) with 0.05% Tween 80.

• The culture is incubated at 37°C for an extended period (e.g., several weeks) to induce a non-replicating state.

• To assess drug activity, the non-replicating bacteria are exposed to serial dilutions of the test compounds.

• Viability is determined by plating the bacteria on nutrient-rich agar (B569324) and counting the colony-forming units (CFUs) after incubation. A significant reduction in CFUs compared to the untreated control indicates bactericidal activity.

b. Wayne Model (Hypoxia-Induced Non-Replicating Persistence):

• Mtb is inoculated into a limited volume of growth medium in sealed tubes with a specific headspace-to-liquid ratio.

• As the bacteria replicate, they consume the available oxygen, gradually entering a state of hypoxia and transitioning into a non-replicating state.

• Test compounds are added to these cultures, and the bactericidal effect is measured by CFU enumeration after a defined exposure period.

Mandatory Visualization

Mechanism of NITD-349 and its differential activity.

Workflow for assessing drug activity against Mtb.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activity of Moxifloxacin against Mycobacterium tuberculosis in Acid Phase and Nonreplicative-Persister Phenotype Phase in a Hollow-Fiber Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Insights into the Mechanism of Inhibition of MmpL3, a Target of Multiple Pharmacophores in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Common Biological Properties of Mycobacterium tuberculosis MmpL3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of novel inhibitors of non-replicating Mycobacterium tuberculosis using a carbon starvation model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemical disarming of isoniazid resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reduced Drug Uptake in Phenotypically Resistant Nutrient-Starved Nonreplicating Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Safety Profile of NITD-349 in Comparison to First-Line Tuberculosis Drugs

A comprehensive analysis of preclinical safety data for the novel tuberculosis drug candidate, NITD-349, reveals a promising safety profile when benchmarked against the established first-line anti-tuberculosis agents: isoniazid (B1672263), rifampicin (B610482), ethambutol (B1671381), and pyrazinamide (B1679903). This guide synthesizes available preclinical data to offer a comparative overview for researchers, scientists, and drug development professionals.

The global fight against tuberculosis (TB) is continuously challenged by the emergence of drug-resistant strains, necessitating the development of new, effective, and safer therapeutic options. NITD-349, a novel indolcarboxamide, has emerged as a promising preclinical candidate. This report provides a detailed comparison of the safety profiles of NITD-349 and the current first-line TB drugs, based on available in vitro and in vivo preclinical data.

Executive Summary of Comparative Safety Data

The preclinical data summarized below indicates that NITD-349 exhibits a favorable in vitro safety profile with low cytotoxicity and no significant off-target activities at the concentrations tested. In contrast, the first-line TB drugs, while effective, are associated with known toxicities, including hepatotoxicity and organ-specific adverse effects.

Drug	In Vitro Cytotoxicity (HepG2 cells, CC50)	In Vivo Acute Oral Toxicity (Rat, LD50)	Key Adverse Effects
NITD-349	> 20 µM	Data not publicly available; "promising safety margin" in exploratory rat studies	No specific adverse effects reported in preclinical studies
Isoniazid	Induces cytotoxicity at concentrations > 26 mM[1]	160 - 1250 mg/kg[2][3][4]	Hepatotoxicity, peripheral neuropathy[5]
Rifampicin	IC50 ≈ 25.5 µM	1570 mg/kg[6][7][8][9]	Hepatotoxicity, drug interactions, orange discoloration of body fluids
Ethambutol	Data not available	998 - 6800 mg/kg[10][11]	Optic neuritis, visual disturbances[12]
Pyrazinamide	IC50 = 1184 µg/mL	LDLo = 3 g/kg[13]	Hepatotoxicity, hyperuricemia

In Vitro Safety Profile

Cytotoxicity in Human Liver Cells (HepG2)

Preclinical studies have demonstrated that NITD-349 and its analogue NITD-304 exhibit no significant cytotoxicity in human hepatoma (HepG2), African green monkey kidney (Vero), or human monocytic (THP-1) cell lines at concentrations up to 20 µM. This results in a high selectivity index (the ratio of cytotoxic to antimycobacterial activity) of over 1000.

In contrast, first-line TB drugs show varying degrees of cytotoxicity in HepG2 cells. Isoniazid has been shown to induce apoptosis and disrupt the cell cycle at concentrations greater than 26 mM[1]. Studies on pyrazinamide and its metabolites have determined 50% inhibitory concentrations (IC50) in HepG2 cells, with pyrazinoic acid and 5-hydroxypyrazinoic acid being more toxic than the parent drug[14]. Rifampicin has also been reported to have an IC50 value of 25.5 µM in HepG2 cells[15].

Off-Target Pharmacology

A critical aspect of preclinical safety assessment is the evaluation of potential interactions with key physiological targets that can lead to adverse effects.

• Cytochrome P450 (CYP450) Inhibition: NITD-349 did not inhibit the major cytochrome P450 enzymes. This is a significant advantage as inhibition of CYP450 enzymes is a major cause of drug-drug interactions, a notable concern with rifampicin, which is a potent inducer of several CYP enzymes.

• hERG Channel Inhibition: NITD-349 was also found to not inhibit the human Ether-à-go-go-Related Gene (hERG) potassium channel. Inhibition of the hERG channel can lead to QT interval prolongation and potentially fatal cardiac arrhythmias.

In Vivo Safety Profile

Acute and Repeated-Dose Toxicity in Rats

Exploratory toxicology studies in rats have indicated a "promising safety margin" for NITD-349. However, specific data on the No-Observed-Adverse-Effect-Level (NOAEL) from these studies are not yet publicly available.

For comparison, the acute oral toxicity (LD50) in rats has been established for the first-line drugs:

• Isoniazid: 160 - 1250 mg/kg[2][3][4]

• Rifampicin: 1570 mg/kg[6][7][8][9]

• Ethambutol: 998 - 6800 mg/kg[10][11]

• Pyrazinamide: The lowest published lethal dose (LDLo) is 3 g/kg[13].

Repeated-dose toxicity studies in rats have highlighted the known toxicities of the first-line agents. For instance, co-administration of isoniazid and rifampicin at 50 mg/kg/day each for 28 days induced hepatotoxicity in rats[16]. Studies on pyrazinamide have also demonstrated its potential for hepatotoxicity in rats[17][18][19]. Repeated administration of ethambutol in rats has been shown to cause testicular alterations and disrupt spermatogenesis[20].

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of safety data. The following sections outline the principles of the key assays used in the preclinical safety evaluation of these compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

MTT Assay Workflow for determining in vitro cytotoxicity.

Cytochrome P450 Inhibition Assay

This assay evaluates the potential of a compound to inhibit the activity of major CYP450 enzymes, which are responsible for the metabolism of most drugs.

Protocol for assessing cytochrome P450 inhibition.

hERG Potassium Channel Assay (Patch Clamp)

The patch clamp technique is the gold standard for assessing a compound's effect on the hERG potassium channel.

Workflow for the hERG patch clamp assay.

Repeated-Dose Oral Toxicity Study in Rats (Based on OECD Guideline 408)

This study provides information on the potential health hazards arising from repeated exposure to a substance over a prolonged period.

References

• 1. researchgate.net [researchgate.net]
• 2. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Isoniazid | C6H7N3O | CID 3767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Isoniazid-historical development, metabolism associated toxicity and a perspective on its pharmacological improvement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rifampicin | C43H58N4O12 | CID 135398735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. carlroth.com [carlroth.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. Ethambutol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. ujms.net [ujms.net]
• 15. In vitro Evaluation of Isoniazid Derivatives as Potential Agents Against Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effect of different oral doses of isoniazid-rifampicin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Pyrazinamide-induced hepatotoxicity and gender differences in rats as revealed by a 1H NMR based metabolomics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Pyrazinamide Induced Rat Cholestatic Liver Injury through Inhibition of FXR Regulatory Effect on Bile Acid Synthesis and Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Repeated administration of ethambutol in therapeutic dose causes testes alteration and spermatogenesis disruption in Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-resistance studies of NITD-349 with other MmpL3 inhibitors

A comparative analysis of NITD-349's performance against other MmpL3 inhibitors, supported by experimental data, reveals a complex landscape of cross-resistance, providing crucial insights for the development of novel anti-tubercular agents.

NITD-349, a potent indolecarboxamide inhibitor of the essential mycobacterial membrane protein Large 3 (MmpL3), demonstrates varied cross-resistance patterns when tested against a panel of other MmpL3 inhibitors. This guide provides a detailed comparison of NITD-349's activity in the context of other inhibitors, supported by quantitative data from susceptibility testing against wild-type and resistant mutant strains of mycobacteria. The experimental protocols used to generate this data are also detailed to ensure reproducibility and further investigation.

Quantitative Comparison of MmpL3 Inhibitor Activity

The minimum inhibitory concentration (MIC) is a key measure of a compound's potency. The following table summarizes the MIC values of NITD-349 and other prominent MmpL3 inhibitors against Mycobacterium smegmatis expressing the M. tuberculosis MmpL3 (MsmegΔmmpL3/pMVGH1-mmpL3tb), as well as various resistant mutant strains. This data highlights the differential susceptibility and cross-resistance profiles.

Strain	Mutation	NITD-349 MIC (µM)	AU1235 MIC (µM)	SQ109 MIC (µM)	THPP1 MIC (µM)	BM212 MIC (µM)	NITD-304 MIC (µM)
Wild-Type	-	0.05[1]	0.48[1]	2.36[1]	13.44[1]	3.76[1]	0.02
Mutant 1	A35V	>25	>25	>25	>25	>25	>25
Mutant 2	F255L	1.56	6.25	>25	>25	12.5	0.78
Mutant 3	A677V	>25	>25	>25	>25	>25	>25
Mutant 4	V688A	0.78	3.12	>25	>25	6.25	0.39
Mutant 5	Y648H	6.25	12.5	>25	>25	>25	3.12

Experimental Protocols

The following sections detail the methodologies employed in the cross-resistance studies.

Generation of MmpL3 Resistant Mutants

Spontaneous resistant mutants were generated by plating M. tuberculosis H37Rv on Middlebrook 7H10 agar (B569324) containing the MmpL3 inhibitor at a concentration 4-10 times its MIC. The plates were incubated at 37°C for 3-4 weeks until resistant colonies appeared. These colonies were then isolated, and their resistance was confirmed by re-determining the MIC. Whole-genome sequencing was subsequently performed to identify mutations within the mmpL3 gene.

Drug Susceptibility Testing (MIC Determination)

The minimum inhibitory concentrations (MICs) of the MmpL3 inhibitors were determined using the Resazurin (B115843) Microtiter Assay (REMA). M. tuberculosis H37Rv was cultured in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80 to mid-log phase. The MmpL3 inhibitors were serially diluted in 96-well microtiter plates. The bacterial culture was diluted and added to each well to achieve a final concentration of approximately 5 x 10^4 CFU/mL. The plates were incubated at 37°C for 7 days, after which resazurin solution was added to each well. A color change from blue to pink indicated bacterial growth, and the MIC was defined as the lowest drug concentration that prevented this color change.

Flow-Cytometry-Based Competitive Binding Assay

To confirm direct interaction with MmpL3, a competitive binding assay was performed using a fluorescently labeled probe. A M. smegmatis strain lacking its native mmpL3 and expressing M. tuberculosis mmpL3 (MsmegΔmmpL3/pMVGH1-mmpL3tb) was used. These cells were incubated with a fluorescent probe (North 114), which is an analog of the NITD series of MmpL3 inhibitors. Unlabeled MmpL3 inhibitors, including NITD-349, were then added at increasing concentrations. The displacement of the fluorescent probe, resulting in a decrease in mean fluorescence intensity (MFI) of the bacilli, was measured by flow cytometry. This displacement indicates that the tested inhibitor competes with the probe for binding to MmpL3.

Metabolic Labeling with [1,2-14C]acetate

To assess the effect of MmpL3 inhibitors on mycolic acid metabolism, metabolic labeling studies were conducted. M. tuberculosis H37Rv cultures were treated with varying concentrations of the MmpL3 inhibitors. [1,2-14C]acetate, a precursor for fatty acid and mycolic acid biosynthesis, was then added to the cultures. After incubation, total lipids were extracted from the mycobacterial cells. These lipid extracts were then separated by thin-layer chromatography (TLC) to analyze the incorporation of the radiolabel into trehalose (B1683222) monomycolate (TMM) and trehalose dimycolate (TDM). Inhibition of MmpL3 leads to an accumulation of TMM and a decrease in TDM.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of MmpL3 inhibition and the workflow for assessing cross-resistance.

Figure 1. Mechanism of MmpL3 inhibition by NITD-349.

Figure 2. Experimental workflow for MmpL3 cross-resistance studies.

References

• 1. Direct Inhibition of MmpL3 by Novel Antitubercular Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: A Step-by-Step Guide to the Proper Disposal of NITD-349

Essential Handling and Storage Information

Before disposal, it is crucial to be aware of the compound's characteristics. The following table summarizes key handling and storage information for NITD-349.

Parameter	Value	Source
Storage (Powder)	-20°C for 1 year	[1]
-80°C for 2 years	[1]
Storage (In Solvent)	-20°C for 1 year	[1]
-80°C for 2 years	[1]
Appearance	Powder

Step-by-Step Disposal Protocol for NITD-349

The following procedures are based on general best practices for the disposal of chemical waste in a laboratory setting. Always consult and adhere to your institution's specific safety guidelines and local regulations.

Unused solid NITD-349 should never be disposed of in the regular trash or down the drain.[2]

• Step 1: Containerization: Carefully transfer the unused powder into a designated hazardous waste container. This container must be clearly labeled "Hazardous Waste" and include the chemical name ("NITD-349") and any other information required by your institution.[2]

• Step 2: Sealing and Storage: Ensure the container is sealable, in good condition, and compatible with the chemical.[2] Store the sealed container in a designated hazardous waste accumulation area until it is collected by your institution's environmental health and safety (EHS) department or a licensed chemical waste management company.

Aqueous or solvent-based solutions containing NITD-349 require specific handling.

• Step 1: Collection: Do not pour solutions containing NITD-349 down the drain.[2] Collect them in a designated hazardous waste container for liquid chemical waste.

• Step 2: Labeling: The container must be appropriately labeled with its contents, including the solvent used and the approximate concentration of NITD-349.[2]

• Step 3: Storage and Pickup: Store the container in a designated area, following your institution's guidelines for hazardous liquid waste, until it is collected for disposal.

Proper disposal of contaminated materials is crucial to prevent accidental exposure and environmental contamination.

• Sharps: Needles, syringes, or other sharps contaminated with NITD-349 must be disposed of in a designated sharps container.[2] These containers are typically rigid, puncture-resistant, and labeled with a biohazard symbol.[3]

• Glassware:

  • Decontamination: Glassware should be decontaminated. The first rinse should be collected as hazardous waste.[2] Subsequent rinses may be disposable depending on institutional policies.

  • Disposal: After decontamination, the glassware can be disposed of in a designated glass waste container.[2]

• Consumables: Gloves, pipette tips, and other disposable materials contaminated with NITD-349 should be placed in a designated solid hazardous waste container.[2] This is often referred to as a "burn box" or bio-box.[3]

Experimental Workflow for NITD-349 Disposal

The following diagram illustrates the decision-making process for the proper disposal of NITD-349 and associated materials.

Caption: NITD-349 Disposal Workflow

Key Considerations and Best Practices

• Institutional Policies: Always prioritize your institution's specific waste disposal protocols. Contact your Environmental Health and Safety (EHS) department for clarification.

• Labeling: Accurate and thorough labeling of waste containers is essential for safety and compliance.

• Segregation: Keep different types of hazardous waste segregated to prevent chemical reactions and ensure proper disposal.

• Waste Minimization: Plan experiments to minimize the generation of excess chemical waste.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of NITD-349, protecting themselves, their colleagues, and the environment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Biohazardous Waste Disposal Procedures | Research and Innovation [unh.edu]